Technical Documentation Center

2,3,6-Trichloro-n-phenylbenzamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2,3,6-Trichloro-n-phenylbenzamide
  • CAS: 33986-33-3

Core Science & Biosynthesis

Foundational

Rational Design and Execution of the 2,3,6-Trichloro-N-phenylbenzamide Synthesis Pathway

Executive Summary The synthesis of polychlorinated benzanilides, specifically 2,3,6-trichloro-N-phenylbenzamide (also known as 2,3,6-trichlorobenzanilide), presents unique stereoelectronic challenges. The presence of chl...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The synthesis of polychlorinated benzanilides, specifically 2,3,6-trichloro-N-phenylbenzamide (also known as 2,3,6-trichlorobenzanilide), presents unique stereoelectronic challenges. The presence of chlorine atoms at the 2 and 6 positions of the aromatic ring induces severe steric shielding around the carbonyl carbon. This technical guide details a highly optimized, two-phase synthetic pathway designed to overcome these steric barriers. By leveraging catalytic activation and anhydrous acid scavenging, this protocol ensures high atom economy, minimizes competitive hydrolysis, and delivers a self-validating purification matrix.

Mechanistic Rationale & Pathway Overview

The synthesis is executed in two distinct phases:

  • Activation: Conversion of 2,3,6-trichlorobenzoic acid to 2,3,6-trichlorobenzoyl chloride.

  • Amidation: Nucleophilic acyl substitution of the intermediate with aniline to form the final amide.

The synthesis of 2,3,6-trichlorobenzanilide requires overcoming significant steric hindrance at the carbonyl center[1]. To achieve this, the carboxylic acid must be converted into a highly reactive electrophile. Following activation, the amidation step must be carefully controlled. While classical Schotten-Baumann conditions utilize aqueous sodium hydroxide for benzanilide synthesis[2], the extreme steric hindrance of the 2,6-dichloro substitution makes the acyl chloride susceptible to competitive hydrolysis if the reaction is too slow. Therefore, an anhydrous approach utilizing an organic base is preferred to maximize yields[3].

G1 A 2,3,6-Trichlorobenzoic Acid C Reflux (80°C) Activation A->C B SOCl2 + DMF (cat) B->C D 2,3,6-Trichlorobenzoyl Chloride C->D F Nucleophilic Substitution (0°C to RT) D->F E Aniline + TEA (Base) E->F G 2,3,6-Trichloro-N-phenylbenzamide F->G

Caption: Two-phase synthetic workflow for 2,3,6-trichloro-N-phenylbenzamide.

Phase I: Carboxylic Acid Activation

Causality & Experimental Design

Thionyl chloride (


) is selected as the chlorinating agent due to its favorable byproduct profile—both sulfur dioxide (

) and hydrogen chloride (

) are gases, which thermodynamically drives the reaction to completion without requiring complex extraction.

However, because the 2,6-dichloro groups sterically block the carboxylic acid,


 alone reacts sluggishly. To solve this, a catalytic amount of N,N-Dimethylformamide (DMF) is introduced. DMF reacts with 

to form the Vilsmeier-Haack reagent (a highly electrophilic chloroiminium ion). This intermediate rapidly attacks the sterically hindered carboxylic acid, accelerating acyl chloride formation while preventing thermal degradation of the starting material.
Step-by-Step Protocol: 2,3,6-Trichlorobenzoyl Chloride
  • System Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a drying tube (CaCl

    
    ) to prevent atmospheric moisture from quenching the reaction.
    
  • Reagent Charging: Add 10.0 g (44.3 mmol) of 2,3,6-trichlorobenzoic acid and 50 mL of anhydrous toluene to the flask.

  • Catalyst Addition: Inject 0.17 mL (2.2 mmol, 0.05 eq) of anhydrous DMF.

  • Chlorination: Slowly add 4.8 mL (66.5 mmol, 1.5 eq) of thionyl chloride dropwise at room temperature.

  • Thermal Activation: Heat the mixture to a gentle reflux (80°C) for 3-4 hours.

  • Self-Validation Check: Monitor the bubbler attached to the condenser. The cessation of gas evolution (

    
     and 
    
    
    
    ) is a reliable macroscopic indicator that the conversion is complete.
  • Concentration: Cool the reaction to room temperature. Remove the toluene and unreacted

    
     under reduced pressure (rotary evaporator) to yield crude 2,3,6-trichlorobenzoyl chloride as a pale yellow oil/solid. Do not expose to air longer than necessary.
    

Phase II: Amidation (Nucleophilic Acyl Substitution)

Causality & Experimental Design

The formation of the amide bond relies on the nucleophilic attack of aniline on the activated acyl chloride. As the reaction proceeds, one equivalent of


 is generated. If left unneutralized, this 

will protonate unreacted aniline to form an insoluble, unreactive anilinium chloride salt, immediately halting the reaction at 50% conversion. Triethylamine (TEA) is added as a sacrificial acid scavenger to neutralize the

, keeping the aniline nucleophilic.

G2 N1 Acyl Chloride + Aniline N2 Nucleophilic Attack N1->N2 N3 Tetrahedral Intermediate N2->N3 N4 Cl- Expulsion & Deprotonation N3->N4 N5 Amide Bond Formation N4->N5

Caption: Mechanistic pathway of nucleophilic acyl substitution and amidation.

Step-by-Step Protocol: 2,3,6-Trichloro-N-phenylbenzamide
  • Amine Preparation: In a clean, dry 250 mL flask, dissolve 4.45 mL (48.7 mmol, 1.1 eq) of aniline and 9.3 mL (66.5 mmol, 1.5 eq) of TEA in 80 mL of anhydrous dichloromethane (DCM).

  • Thermal Control: Submerge the flask in an ice-water bath to cool the solution to 0°C. Causality: The initial nucleophilic attack is highly exothermic; maintaining 0°C prevents side reactions and tar formation.

  • Acyl Addition: Dissolve the crude 2,3,6-trichlorobenzoyl chloride (from Phase I) in 20 mL of anhydrous DCM. Add this solution dropwise to the cooled aniline mixture over 30 minutes via an addition funnel.

  • Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours. The steric bulk of the 2,6-dichloro groups significantly lowers the reaction rate, necessitating an extended maturation phase.

  • Self-Validating Workup:

    • Acid Wash: Transfer the mixture to a separatory funnel. Wash with 50 mL of 1M

      
      . Validation: This selectively partitions unreacted aniline and TEA into the aqueous phase as water-soluble hydrochloride salts.
      
    • Base Wash: Wash the organic layer with 50 mL of 1M

      
      . Validation: This deprotonates any residual 2,3,6-trichlorobenzoic acid (formed via trace hydrolysis), pulling it into the aqueous phase.
      
    • Brine Wash: Wash with 50 mL of saturated

      
       solution to remove residual water from the organic layer.
      
  • Isolation: Dry the organic layer over anhydrous

    
    , filter, and concentrate under reduced pressure. Recrystallize the crude solid from hot ethanol to yield pure 2,3,6-trichloro-N-phenylbenzamide.
    

Quantitative Data Summaries

To ensure reproducibility, the stoichiometric ratios and reaction parameters are summarized below.

Table 1: Phase I - Acyl Chloride Formation Parameters

Reagent / ParameterMolecular WeightEquivalentsAmountRole
2,3,6-Trichlorobenzoic Acid225.46 g/mol 1.0 eq10.0 g (44.3 mmol)Starting Material
Thionyl Chloride (

)
118.97 g/mol 1.5 eq4.8 mL (66.5 mmol)Chlorinating Agent
N,N-Dimethylformamide73.09 g/mol 0.05 eq0.17 mL (2.2 mmol)Catalyst
Toluene92.14 g/mol N/A50 mLSolvent
Reaction Temperature --80°C (Reflux)Thermal Drive
Reaction Time --3 - 4 Hours-

Table 2: Phase II - Amidation Parameters

Reagent / ParameterMolecular WeightEquivalentsAmountRole
2,3,6-Trichlorobenzoyl Chloride243.90 g/mol 1.0 eq~10.8 g (44.3 mmol)Electrophile
Aniline93.13 g/mol 1.1 eq4.45 mL (48.7 mmol)Nucleophile
Triethylamine (TEA)101.19 g/mol 1.5 eq9.3 mL (66.5 mmol)Acid Scavenger
Dichloromethane (DCM)84.93 g/mol N/A100 mL totalSolvent
Reaction Temperature --0°C

25°C
Exotherm Control
Reaction Time --4 Hours-

Analytical Validation

Following recrystallization, the integrity of the synthesized 2,3,6-trichloro-N-phenylbenzamide must be verified:

  • FT-IR Spectroscopy: Look for the disappearance of the broad carboxylic acid O-H stretch (3300–2500 cm

    
    ) and the appearance of a sharp secondary amide N-H stretch (~3300 cm
    
    
    
    ) and a strong amide I carbonyl peak (~1650 cm
    
    
    ).
  • 
    H-NMR (CDCl
    
    
    
    ):
    The spectrum should exhibit a distinct singlet for the amide proton (N-H) typically around
    
    
    7.5 - 8.0 ppm, alongside the characteristic multiplet integration for the 5 protons of the aniline ring and the 2 protons of the trichlorinated ring.

References

  • The synthesis of some organo-phosphorus anhydrides. University of Surrey. 1

  • A Comparative Guide to the Yields of Acylation Reactions Utilizing Various Benzoyl Chlorides. Benchchem. 2

  • Benzanilide - Organic Syntheses Procedure. Organic Syntheses. 3

Sources

Exploratory

An In-depth Technical Guide on the Potential Mechanism of Action of 2,3,6-Trichloro-n-phenylbenzamide

Abstract This technical guide provides a comprehensive analysis of the potential mechanism of action of 2,3,6-Trichloro-n-phenylbenzamide. Direct research on this specific molecule is limited; therefore, this document sy...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive analysis of the potential mechanism of action of 2,3,6-Trichloro-n-phenylbenzamide. Direct research on this specific molecule is limited; therefore, this document synthesizes information from closely related structural analogs to build a robust hypothesis-driven framework for researchers, scientists, and drug development professionals. The primary focus is on the well-established synthetic auxin activity of its parent compound, 2,3,6-trichlorobenzoic acid (2,3,6-TBA). Additionally, this guide explores a range of other potential biological activities associated with the N-phenylbenzamide scaffold, including anticonvulsant, anti-inflammatory, anticancer, and antimicrobial effects. Detailed experimental protocols and visual pathway diagrams are provided to facilitate further investigation into the precise molecular targets and physiological effects of this compound.

Introduction and Current State of Knowledge

2,3,6-Trichloro-n-phenylbenzamide is a specific chemical entity for which dedicated mechanistic studies are not widely available in published literature. However, its structure comprises two key moieties that are well-characterized in medicinal and agricultural chemistry: the 2,3,6-trichlorobenzoyl group and the N-phenylamide (anilide) group. By examining the established biological activities of these components, we can infer a set of probable mechanisms of action for the title compound.

The most direct structural predecessor is 2,3,6-trichlorobenzoic acid (2,3,6-TBA), a known herbicide.[1][2][3] The addition of the N-phenyl group creates an amide linkage, resulting in a molecule with physicochemical properties that could lead to a diverse range of pharmacological activities observed in other N-phenylbenzamide derivatives.[4][5]

This guide will first delve into the most probable mechanism of action based on 2,3,6-TBA, followed by an exploration of other plausible biological targets informed by the broader class of N-phenylbenzamides.

Primary Postulated Mechanism: Synthetic Auxin Activity

The core structure of 2,3,6-Trichloro-n-phenylbenzamide is derived from 2,3,6-trichlorobenzoic acid (2,3,6-TBA), a compound recognized for its function as a synthetic auxin herbicide.[1][2] This represents the most likely primary mechanism of action, particularly in the context of plant biology.

The Auxin Signaling Pathway

Auxins are a class of plant hormones that regulate numerous aspects of growth and development. Synthetic auxins mimic the effects of the natural auxin, indole-3-acetic acid (IAA), leading to uncontrolled and disorganized growth, which ultimately results in plant death. The core of this mechanism involves the auxin-dependent degradation of Aux/IAA transcriptional repressor proteins.

The key steps are as follows:

  • Binding to TIR1/AFB Receptors: In the presence of auxin (or a synthetic mimic), the hormone acts as a "molecular glue" between the F-box protein TRANSPORT INHIBITOR RESPONSE 1 (TIR1) or its homologs (AUXIN SIGNALING F-BOX proteins, AFBs) and the Aux/IAA repressor proteins.

  • Ubiquitination: This binding event allows the SCFTIR1/AFB E3 ubiquitin ligase complex to tag the Aux/IAA protein with ubiquitin.

  • Proteasomal Degradation: The ubiquitinated Aux/IAA protein is then targeted for degradation by the 26S proteasome.

  • Gene Expression: With the repressor degraded, the AUXIN RESPONSE FACTOR (ARF) transcription factors are free to bind to auxin-responsive elements in the promoters of target genes, activating their expression and leading to the physiological effects of auxin.

Synthetic auxins like 2,3,6-TBA cause this pathway to become over-stimulated, leading to epinasty, tissue swelling, and eventual death of the plant. It is highly probable that 2,3,6-Trichloro-n-phenylbenzamide would elicit a similar response.

Visualizing the Synthetic Auxin Pathway

Auxin_Pathway cluster_nucleus Cell Nucleus cluster_degradation Degradation Machinery Auxin Synthetic Auxin (e.g., 2,3,6-Trichloro-n-phenylbenzamide) TIR1_AFB TIR1/AFB Receptor Auxin->TIR1_AFB Binds SCF SCF Complex TIR1_AFB->SCF Part of Aux_IAA Aux/IAA Repressor Aux_IAA->SCF Recruited by Auxin-bound TIR1 Proteasome 26S Proteasome Aux_IAA->Proteasome Degraded ARF ARF Transcription Factor Aux_IAA->ARF Represses Ub Ubiquitin SCF->Ub Attaches Ub->Aux_IAA Tags for Degradation AuxRE Auxin Response Element (Promoter) ARF->AuxRE Binds to Gene_Expression Auxin-Responsive Gene Expression AuxRE->Gene_Expression Activates Physiological_Response Uncontrolled Growth & Plant Death Gene_Expression->Physiological_Response Leads to Screening_Workflow Start 2,3,6-Trichloro-n-phenylbenzamide Phenotypic_Screen Phenotypic Screening (e.g., Cell Viability, Antiviral, Antimicrobial Assays) Start->Phenotypic_Screen Target_Based_Screen Target-Based Screening (e.g., Enzyme Inhibition, Receptor Binding Assays) Start->Target_Based_Screen Active Activity Confirmed? Phenotypic_Screen->Active Target_Based_Screen->Active Inactive No Significant Activity Active->Inactive No Dose_Response Dose-Response & IC50/EC50 Determination Active->Dose_Response Yes Mechanism_Study In-depth Mechanistic Studies (e.g., Western Blot, qPCR, Biophysical Assays) Dose_Response->Mechanism_Study SAR Structure-Activity Relationship (SAR) Studies Mechanism_Study->SAR Conclusion Elucidated Mechanism of Action SAR->Conclusion

Sources

Foundational

An In-depth Technical Guide to Chlorinated N-Phenylbenzamides

Introduction: The N-Phenylbenzamide Scaffold in Medicinal Chemistry N-phenylbenzamides, also known as benzanilides, represent a significant class of organic compounds characterized by a central amide linkage between two...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The N-Phenylbenzamide Scaffold in Medicinal Chemistry

N-phenylbenzamides, also known as benzanilides, represent a significant class of organic compounds characterized by a central amide linkage between two aromatic rings. This deceptively simple scaffold has proven to be a remarkably versatile template in drug discovery and materials science. The ability to readily modify the substitution patterns on both phenyl rings allows for the fine-tuning of steric, electronic, and lipophilic properties, leading to a wide array of biological activities.

The introduction of chlorine atoms to the N-phenylbenzamide core has been a particularly fruitful strategy in medicinal chemistry. Halogenation can profoundly influence a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets. This guide provides a technical overview of the synthesis, history, and biological significance of chlorinated N-phenylbenzamides, offering insights for researchers and drug development professionals.

Historical Context and Discovery

The N-phenylbenzamide linkage is a fundamental motif in organic chemistry, and its synthesis has been established for over a century. Early research focused on the chemical properties and synthesis of the parent and simple substituted analogs. The exploration of more complex derivatives, including polychlorinated versions, gained momentum with the advent of modern medicinal chemistry and the need for new therapeutic agents.

The discovery of the biological activities of chlorinated N-phenylbenzamides is not linked to a single breakthrough but rather an accumulation of findings across various therapeutic areas. For instance, their potential as antimicrobial, antiviral, and antiparasitic agents has been uncovered through systematic screening and structure-activity relationship (SAR) studies.[1][2][3] Furthermore, the structural similarity of some polychlorinated N-phenylbenzamides to polychlorinated biphenyls (PCBs) has led to investigations into their potential as endocrine disruptors, acting through pathways such as the aryl hydrocarbon (Ah) receptor.[4][5]

General Synthesis of Chlorinated N-Phenylbenzamides

The synthesis of chlorinated N-phenylbenzamides is typically achieved through the formation of an amide bond between a chlorinated aniline and a chlorinated benzoic acid derivative, or vice versa. The choice of starting materials dictates the final substitution pattern.

Common Synthetic Pathways
  • Acylation of an Aniline with a Benzoyl Chloride: This is one of the most direct and widely used methods. A substituted aniline is reacted with a substituted benzoyl chloride in the presence of a base (e.g., triethylamine, pyridine) to neutralize the HCl byproduct.[6]

  • Coupling of a Benzoic Acid with an Aniline: This method involves the use of coupling reagents to activate the carboxylic acid. Common coupling agents include N,N'-dicyclohexylcarbodiimide (DCC), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI), or the use of thionyl chloride to first form the acid chloride in situ.[2][7]

To synthesize a specific isomer such as 2,3,6-Trichloro-n-phenylbenzamide, one could react 2,3,6-trichlorobenzoyl chloride with aniline, or 2,3,6-trichlorobenzoic acid with aniline using a coupling agent. Alternatively, benzoyl chloride could be reacted with 2,3,6-trichloroaniline.

Illustrative Synthetic Workflow

cluster_reactants Reactants cluster_methods Synthesis Methods Chlorinated Benzoic Acid Chlorinated Benzoic Acid Acid Chloride Formation Acid Chloride Formation Chlorinated Benzoic Acid->Acid Chloride Formation SOCl₂ or (COCl)₂ Coupling Agents Coupling Agents Chlorinated Benzoic Acid->Coupling Agents + Coupling Agent (e.g., DCC, EDCI) Chlorinated Aniline Chlorinated Aniline Product Chlorinated N-Phenylbenzamide Chlorinated Aniline->Product Acid Chloride Formation->Product + Chlorinated Aniline + Base (e.g., Et₃N) Coupling Agents->Product + Chlorinated Aniline

Caption: General synthetic routes to chlorinated N-phenylbenzamides.

Step-by-Step Experimental Protocol: Synthesis of a Chlorinated N-Phenylbenzamide via the Acid Chloride Route
  • Acid Chloride Formation:

    • To a solution of the desired chlorinated benzoic acid (1.0 eq) in a dry, inert solvent such as dichloromethane (DCM) or toluene, add thionyl chloride (1.2-2.0 eq) dropwise at 0 °C.

    • A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

    • Stir the reaction mixture at room temperature or under reflux until the evolution of gas ceases and the starting material is consumed (monitored by TLC).

    • Remove the excess thionyl chloride and solvent under reduced pressure. The crude acid chloride is often used directly in the next step.

  • Amide Bond Formation:

    • Dissolve the crude chlorinated benzoyl chloride in a dry, inert solvent like DCM.

    • In a separate flask, dissolve the corresponding chlorinated aniline (1.0 eq) and a base such as triethylamine (1.5 eq) in DCM.

    • Slowly add the acid chloride solution to the aniline solution at 0 °C.

    • Allow the reaction to warm to room temperature and stir for several hours until completion (monitored by TLC).

    • Upon completion, wash the reaction mixture with dilute HCl, saturated NaHCO₃ solution, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by recrystallization or column chromatography to yield the pure chlorinated N-phenylbenzamide.

Biological Activities and Mechanism of Action

Chlorinated N-phenylbenzamides have demonstrated a broad spectrum of biological activities, which are highly dependent on the number and position of the chlorine substituents.

Antiparasitic Activity

Several N-phenylbenzamide derivatives have shown promising activity against various parasites, including Trypanosoma brucei, the causative agent of African trypanosomiasis, and Schistosoma mansoni.[3][8] The mechanism of action for some of these compounds is believed to involve binding to the minor groove of kinetoplast DNA (kDNA), which is rich in adenine-thymine (AT) base pairs.[8][9] This interaction can displace essential proteins, leading to the disruption of kDNA function and parasite death.[3]

Antiviral Activity

N-phenylbenzamide derivatives have been identified as a novel class of inhibitors for Enterovirus 71 (EV 71), a major causative agent of hand, foot, and mouth disease.[2] While the precise mechanism is still under investigation, it is hypothesized that these compounds may interfere with viral entry, replication, or assembly.

Antimicrobial and Antifungal Activity

The N-phenylbenzamide scaffold has been explored for its antibacterial and antifungal properties.[1] The presence of chlorine atoms can enhance the lipophilicity of the molecule, potentially facilitating its passage through microbial cell membranes. The mechanism of action is likely varied and may involve the inhibition of essential enzymes or disruption of cell wall integrity.

Endocrine Disruption and Toxicological Profile

Due to their structural similarity to other polychlorinated aromatic hydrocarbons like PCBs, there is a potential for some chlorinated N-phenylbenzamides to act as endocrine disruptors.[5] A key mechanism for the toxicity of many PCBs and related compounds is their binding to the aryl hydrocarbon (Ah) receptor.[4][10][11] This ligand-activated transcription factor regulates the expression of genes involved in metabolism and cellular signaling. Binding of a ligand to the Ah receptor can lead to a cascade of downstream effects, including the induction of cytochrome P450 enzymes.[4]

Ligand Polychlorinated N-Phenylbenzamide AhR_Complex Inactive AhR Complex (with Hsp90, etc.) Ligand->AhR_Complex Binding Active_Complex Active Ligand-AhR Complex AhR_Complex->Active_Complex Conformational Change Dimer Ligand-AhR-ARNT Dimer Active_Complex->Dimer Dimerization ARNT ARNT ARNT->Dimer XRE Xenobiotic Response Element (XRE) in DNA Dimer->XRE Nuclear Translocation & DNA Binding Gene_Expression Altered Gene Expression (e.g., CYP1A1) XRE->Gene_Expression Transcription Biological_Effects Biological & Toxic Effects Gene_Expression->Biological_Effects

Caption: Putative mechanism of action via the Aryl Hydrocarbon (Ah) Receptor.

Quantitative Data on Biological Activity

The following table summarizes the in vitro activity of selected N-phenylbenzamide derivatives against Enterovirus 71, illustrating the impact of different substituents on antiviral potency and cytotoxicity.

Compound IDSubstituentsIC₅₀ (µM) vs. EV 71TC₅₀ (µM) in Vero CellsSelectivity Index (SI)Reference
1e 3-amino, 4-methoxy (benzoic acid ring), 4-bromo (aniline ring)5.7 ± 0.8 to 12 ± 1.2620 ± 0.0>51[2]
Pirodavir (Positive Control)-31 ± 2.2-[2]

IC₅₀ (50% inhibitory concentration) is the concentration of the compound that inhibits viral activity by 50%. TC₅₀ (50% toxic concentration) is the concentration that causes 50% cytotoxicity to host cells. The Selectivity Index (SI) is the ratio of TC₅₀ to IC₅₀ and indicates the therapeutic window.

Conclusion and Future Perspectives

Chlorinated N-phenylbenzamides are a class of compounds with significant, yet not fully explored, potential in medicinal chemistry. The synthetic accessibility and tunability of this scaffold allow for the generation of large libraries for high-throughput screening. While research has highlighted their promise as antiparasitic, antiviral, and antimicrobial agents, further work is needed to elucidate their precise mechanisms of action and to optimize their selectivity and safety profiles. In particular, a thorough toxicological evaluation, including assessment of potential endocrine-disrupting activities, is crucial for any derivative intended for therapeutic development. The synthesis and biological evaluation of specific, under-investigated isomers like 2,3,6-Trichloro-n-phenylbenzamide could yet reveal novel and potent biological activities.

References

  • Synthesis and Biophysical and Biological Studies of N-Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites. Journal of Medicinal Chemistry. [Link]

  • Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. MDPI. [Link]

  • Preparation of (Z)-N-Phenoxybenzimidoyl Chloride. Organic Syntheses. [Link]

  • N-chloro chlorobenzamide.
  • Synthesis of derivatives of 5-chloro-2-hydroxy-N-phenylbenzamide. ResearchGate. [Link]

  • N-phenyl-benzamide derivatives, process for their preparation and medicines containing them.
  • synthesis, characterization and evaluation of biological activities of benzanilide derivatives. ResearchGate. [Link]

  • Substituted benzamides.
  • Synthesis and Biophysical and Biological Studies of N‑Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites. Semantic Scholar. [Link]

  • PCBs: structure–function relationships and mechanism of action. PMC. [Link]

  • Safety Evaluation of Certain Food Additives and Contaminants. Inchem.org. [Link]

  • PCBs: structure-function relationships and mechanism of action. PubMed. [Link]

  • Synthesis, Structure, Spectral-Luminescent Properties, and Biological Activity of Chlorine-Substituted N-[2-(Phenyliminomethyl)phenyl]-4-methylbenzenesulfamide and Their Zinc(II) Complexes. MDPI. [Link]

  • Synthesis and Biophysical and Biological Studies of N-Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites. PMC. [Link]

  • Synthesis process of N-chloromethyl-N-phenyl amino formyl chloride.
  • Biologically active benzanilides. ResearchGate. [Link]

  • Synthesis of benzanilide from aniline and benzoyl chloride pdf. WordPress.com. [Link]

  • Synthesis process of N-chloromethyl-N-phenyl amino formyl chloride. Patsnap. [Link]

  • Study of Biological Activities and ADMET-Related Properties of Novel Chlorinated N-arylcinnamamides. PMC. [Link]

  • Polychlorinated biphenyls, polychlorinated dibenzo-p-dioxins, and polychlorinated dibenzofurans as endocrine disrupters--what we have learned from Yusho disease. PubMed. [Link]

  • Mechanisms of the biological effects of PCBs, polychlorinated dibenzo-p-dioxins and polychlorinated dibenzofurans in experimental animals. PubMed. [Link]

Sources

Exploratory

A Technical Guide to 2,3,6-Trichloro-N-phenylbenzamide: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 2,3,6-Trichloro-N-phenylbenzamide, a halogenated aromatic amide. The document delineates...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3,6-Trichloro-N-phenylbenzamide, a halogenated aromatic amide. The document delineates its chemical identity, including its IUPAC name and structure, and explores potential synthetic routes based on established benzamide synthesis protocols. While specific experimental data for this particular analog is limited in publicly accessible literature, this guide synthesizes information on the known physicochemical properties and biological activities of the broader N-phenylbenzamide class of compounds. This analysis suggests potential yet unproven applications for 2,3,6-Trichloro-N-phenylbenzamide in areas such as antiviral, antimicrobial, and antiparasitic research. This document aims to serve as a foundational resource for researchers interested in the synthesis and evaluation of this and related halogenated benzamides.

Chemical Identity and Structure

IUPAC Name: 2,3,6-trichloro-N-phenylbenzamide[1]

Synonyms: 2,3,6-trichloro-N-phenyl-benzamide, Benzanilide, 2,3,6-trichloro-[1]

CAS Number: 33986-33-3[1]

Molecular Formula: C₁₃H₈Cl₃NO[1]

Molecular Weight: 300.57 g/mol [1]

The structure of 2,3,6-Trichloro-N-phenylbenzamide consists of a benzoyl group substituted with three chlorine atoms at the 2, 3, and 6 positions, which is in turn bonded to the nitrogen of an aniline ring. The presence and position of the chlorine atoms are expected to significantly influence the molecule's steric and electronic properties, thereby affecting its chemical reactivity and biological activity.

Chemical Structure:

Caption: Chemical structure of 2,3,6-Trichloro-N-phenylbenzamide.

Synthesis

Proposed Synthetic Pathway: Acyl Chloride Method

The most probable synthetic route is the reaction of 2,3,6-trichlorobenzoyl chloride with aniline in the presence of a base. This is a classic Schotten-Baumann reaction.

Reaction Scheme:

2,3,6-Trichlorobenzoyl Chloride + Aniline → 2,3,6-Trichloro-N-phenylbenzamide + HCl

synthesis reactant1 2,3,6-Trichlorobenzoyl Chloride product 2,3,6-Trichloro-N- phenylbenzamide reactant1->product reactant2 Aniline reactant2->product base Base (e.g., Pyridine, Triethylamine) base->product solvent Inert Solvent (e.g., DCM, THF) solvent->product

Caption: Proposed synthesis of 2,3,6-Trichloro-N-phenylbenzamide.

General Experimental Protocol

The following is a generalized protocol based on the synthesis of similar N-phenylbenzamide derivatives.[2] Optimization of reaction conditions, including solvent, base, temperature, and reaction time, would be necessary to achieve a high yield of the desired product.

  • Preparation of the Reaction Mixture: In a round-bottom flask, dissolve aniline (1.0 equivalent) in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Addition of Base: Add a non-nucleophilic base, such as pyridine or triethylamine (1.1-1.5 equivalents), to the solution to act as a scavenger for the hydrochloric acid byproduct.

  • Addition of Acyl Chloride: Cool the reaction mixture in an ice bath (0 °C). Slowly add a solution of 2,3,6-trichlorobenzoyl chloride (1.0 equivalent) in the same anhydrous solvent to the flask with stirring.

  • Reaction: Allow the reaction to warm to room temperature and stir for a designated period (typically 2-24 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

  • Work-up: Upon completion, the reaction mixture is typically washed sequentially with a dilute acid (e.g., 1M HCl) to remove excess base, followed by a saturated solution of sodium bicarbonate to neutralize any remaining acid, and finally with brine.

  • Purification: The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude product can then be purified by recrystallization or column chromatography on silica gel.

Physicochemical Properties

Experimentally determined physicochemical properties for 2,3,6-Trichloro-N-phenylbenzamide are not widely reported. The following table includes computed properties.

PropertyValueSource
Molecular Weight300.563 g/mol [1]
XLogP3-AA4.6[1]
Hydrogen Bond Donor Count1[1]
Hydrogen Bond Acceptor Count1[1]
Rotatable Bond Count2[1]
Topological Polar Surface Area29.1 Ų[1]
Heavy Atom Count18[1]

Potential Applications and Biological Activity

While no specific applications for 2,3,6-Trichloro-N-phenylbenzamide have been documented, the N-phenylbenzamide scaffold is present in a variety of biologically active molecules. This suggests that the title compound could be a candidate for screening in several areas of drug discovery and agrochemical research.

Potential as an Antimicrobial Agent

N-phenylbenzamide derivatives have been reported to possess a broad range of antimicrobial activities, including antibacterial and antifungal properties.[2][3] The mechanism of action is often attributed to the disruption of microbial cell membranes or the inhibition of essential enzymes. The presence of chlorine atoms on the benzoyl ring can enhance the lipophilicity of the molecule, potentially improving its ability to penetrate microbial cell walls.

Potential as an Antiviral Agent

Certain N-phenylbenzamide derivatives have been identified as inhibitors of viral replication. For instance, a series of novel N-phenylbenzamide derivatives demonstrated in vitro activity against Enterovirus 71 (EV 71).[4] The specific structural features required for antiviral activity vary depending on the virus and the target protein. The trichloro-substitution pattern of 2,3,6-Trichloro-N-phenylbenzamide presents a unique electronic and steric profile that could be explored for antiviral efficacy.

Potential as an Antiparasitic Agent

The N-phenylbenzamide core structure is also found in compounds with activity against various parasites. Studies have shown that derivatives of N-phenylbenzamide can be effective against kinetoplastid parasites such as Trypanosoma brucei, Trypanosoma cruzi, and Leishmania donovani.[5][6] Furthermore, some analogs have demonstrated activity against the flatworm pathogen Schistosoma mansoni.[7] The mechanism in some cases involves binding to the minor groove of kinetoplast DNA (kDNA).[5]

Toxicology and Safety

There is no available toxicological data for 2,3,6-Trichloro-N-phenylbenzamide. As with any novel chemical compound, it should be handled with appropriate safety precautions. This includes the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

Future Directions

The lack of specific data for 2,3,6-Trichloro-N-phenylbenzamide highlights an opportunity for further research. Key areas for future investigation include:

  • Development of a robust and high-yielding synthetic protocol.

  • Full characterization of its physicochemical properties, including X-ray crystal structure analysis.

  • Comprehensive spectroscopic analysis (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

  • Screening for biological activity against a range of microbial, viral, and parasitic targets.

  • In vitro and in vivo toxicological evaluation.

Conclusion

2,3,6-Trichloro-N-phenylbenzamide is a chemical entity with a confirmed structure and IUPAC name. While specific experimental data remains elusive, its synthesis can be reasonably proposed based on established chemical principles. The known biological activities of the broader N-phenylbenzamide class of compounds suggest that this particular trichlorinated analog may hold potential for applications in medicinal chemistry and agrochemical research. This technical guide provides a foundation for future studies aimed at synthesizing, characterizing, and evaluating the biological profile of 2,3,6-Trichloro-N-phenylbenzamide.

References

  • Design, Synthesis and Characterization of Some Novel benzamide derivatives and it's Pharmacological Screening. SciSpace. Published March 4, 2020. Available at: [Link]

  • Supporting Information. Royal Society of Chemistry. Available at: [Link]

  • 2-Chloro-6-methyl-N-phenylbenzamide. MySkinRecipes. Available at: [Link]

  • Synthesis of 2, 5-diarylamino-3, 6-dichloro-1, 4-Benzoquinones. International Journal for Research in Applied Science & Engineering Technology. Published April 2023. Available at: [Link]

  • Synthesis and Biophysical and Biological Studies of N-Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites. PMC. Available at: [Link]

  • N-phenylbenzamide. Chemister.ru. Available at: [Link]

  • Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. Preprints.org. Published September 28, 2024. Available at: [Link]

  • Synthesis and Biophysical and Biological Studies of N-Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites. ACS Publications. Published September 20, 2023. Available at: [Link]

  • Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. MDPI. Published March 21, 2013. Available at: [Link]

  • Activity of N-phenylbenzamide analogs against the neglected disease pathogen, Schistosoma mansoni. PMC. Published April 4, 2023. Available at: [Link]

  • Computational, Spectral & Single Crystal Studies of 4-chloro-N,Ndiphenylbenzamide. Indian Journal of Pure & Applied Physics. Available at: [Link]

  • Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. ResearchGate. Published March 29, 2019. Available at: [Link]

  • 3-Chloro-N-phenylbenzamide. PMC. Available at: [Link]

  • Synthesis, characterization and biological evaluation of tryptamine based benzamide derivatives. Pakistan Journal of Pharmaceutical Sciences. Published March 2016. Available at: [Link]

  • N-phenyl-benzamide derivatives, process for their preparation and medicines containing them. Google Patents.
  • Synthetic, infrared, 1H and13C NMR spectral studies on N-(2-/3-substituted phenyl)-4-substituted benzenesulphonamides, 4-X'C 6H4so2NH(2-/3-XC6H4), where X' = H, CH3, C2H5, F, Cl or Br, and X = CH3 or Cl. ResearchGate. Available at: [Link]

  • 6.3.2 Spectroscopy MS. Physics & Maths Tutor. Available at: [Link]

Sources

Foundational

Unveiling the Solubility Profile of 2,3,6-Trichloro-n-phenylbenzamide: A Technical Guide for Researchers

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of 2,3,6-Trichloro-n-phenylbenzamide, a molecule of significant interest in various research and development sectors, incl...

Author: BenchChem Technical Support Team. Date: March 2026

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of 2,3,6-Trichloro-n-phenylbenzamide, a molecule of significant interest in various research and development sectors, including pharmaceuticals and agrochemicals.[1][2][3] Understanding the solubility of this compound is a critical first step in its application, influencing everything from reaction kinetics in synthesis to bioavailability in drug formulations.[4][5] This document will delve into the theoretical underpinnings of its solubility, present available data, and provide detailed experimental protocols for its determination.

Physicochemical Properties: The Foundation of Solubility

Before exploring the solubility of 2,3,6-Trichloro-n-phenylbenzamide in various solvents, it is essential to understand its intrinsic physicochemical properties. These characteristics govern its interactions with solvent molecules and ultimately determine the extent of its dissolution.

Table 1: Physicochemical Properties of 2,3,6-Trichloro-n-phenylbenzamide

PropertyValueSource
Molecular Formula C₁₃H₈Cl₃NO[6]
Molecular Weight 300.57 g/mol [6]
Appearance White to Off-White Solid (Typical for similar benzamides)[1]
Melting Point Not available in searched results.
XLogP3-AA 4.6[6]
Topological Polar Surface Area 29.1 Ų[6]
Rotatable Bond Count 2[6]

The high XLogP3-AA value suggests a lipophilic or hydrophobic nature, indicating a preference for nonpolar environments. The topological polar surface area (TPSA) provides insight into the molecule's potential for polar interactions, including hydrogen bonding. A TPSA of 29.1 Ų is relatively low, further supporting the compound's predominantly nonpolar character. These properties are key to predicting its behavior in different solvents based on the "like dissolves like" principle.[7]

Theoretical Framework for Solubility

The solubility of a solid in a liquid is a thermodynamic equilibrium process. It is governed by the balance of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. For 2,3,6-Trichloro-n-phenylbenzamide, several factors influence its solubility:

  • "Like Dissolves Like" [7]: This fundamental principle suggests that substances with similar polarities are more likely to be soluble in one another. Given the hydrophobic nature of 2,3,6-Trichloro-n-phenylbenzamide, it is expected to exhibit higher solubility in nonpolar organic solvents compared to polar solvents like water. The three chlorine atoms and the phenyl rings contribute significantly to its nonpolar character.

  • Hydrogen Bonding : The amide group (-CONH-) in the molecule has the potential to act as both a hydrogen bond donor (N-H) and acceptor (C=O). However, the steric hindrance from the ortho-chlorine atoms on the benzoyl ring and the phenyl group may limit its ability to form strong hydrogen bonds with protic solvents.

  • Solvent Polarity and Dielectric Constant : Polar solvents with high dielectric constants can effectively solvate ions and polar molecules. For a largely nonpolar molecule like 2,3,6-Trichloro-n-phenylbenzamide, solvents with lower dielectric constants are generally more suitable.

Solubility Profile of 2,3,6-Trichloro-n-phenylbenzamide

A related compound, 2,3,6-TBA (2,3,6-trichlorobenzoic acid), is described as being highly soluble in water and most organic solvents.[8] However, the presence of the N-phenyl group in 2,3,6-Trichloro-n-phenylbenzamide significantly increases its molecular weight and hydrophobicity compared to the carboxylic acid, which would lead to lower aqueous solubility. Another similar molecule, 2,3,6-trichloropyridine, is primarily soluble in organic solvents like ethanol and acetone, with limited solubility in water.[9]

Based on these considerations, the expected solubility trend for 2,3,6-Trichloro-n-phenylbenzamide is as follows:

  • High Solubility : In aprotic polar solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), and in chlorinated solvents like dichloromethane and chloroform. Aromatic solvents like toluene and benzene are also likely to be good solvents.[10]

  • Moderate Solubility : In alcohols such as methanol and ethanol, and in ethers like diethyl ether and tetrahydrofuran (THF).

  • Low to Insoluble : In water and nonpolar aliphatic hydrocarbons like hexane and cyclohexane.

Table 2: Predicted Qualitative Solubility of 2,3,6-Trichloro-n-phenylbenzamide

Solvent ClassRepresentative SolventsPredicted SolubilityRationale
Aprotic Polar DMSO, DMFHighCapable of strong dipole-dipole interactions.[10]
Chlorinated Dichloromethane, ChloroformHighSimilar nonpolar characteristics.
Aromatic Toluene, BenzeneHigh"Like dissolves like" principle.
Alcohols Ethanol, MethanolModerateCan engage in some hydrogen bonding, but the nonpolar character of the solute dominates.[11]
Ethers Diethyl Ether, THFModerateIntermediate polarity.
Aqueous WaterLow to InsolubleHigh polarity mismatch and hydrophobic nature of the solute.[11]
Aliphatic Hydrocarbons Hexane, CyclohexaneLow to InsolubleMismatch in intermolecular forces (van der Waals vs. potential for weak dipole interactions in the solute).

Experimental Determination of Solubility: A Step-by-Step Protocol

To obtain precise and reliable solubility data, experimental determination is essential.[12] The shake-flask method is a widely accepted and reliable technique for determining the thermodynamic equilibrium solubility of a compound.[7][13]

Principle of the Shake-Flask Method

An excess amount of the solid compound is agitated in a specific solvent at a constant temperature for a sufficient period to reach equilibrium.[13][14] The resulting saturated solution is then separated from the undissolved solid, and the concentration of the solute in the solution is quantified using a suitable analytical method.[7]

Detailed Experimental Protocol

Materials and Equipment:

  • 2,3,6-Trichloro-n-phenylbenzamide (pure solid)

  • Selected solvents (analytical grade)

  • Glass vials or flasks with airtight seals

  • Temperature-controlled shaker or incubator

  • Centrifuge

  • Syringe filters (e.g., 0.22 µm PTFE)

  • Analytical balance

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

  • Volumetric flasks and pipettes

Procedure:

  • Preparation of Saturated Solutions:

    • Add an excess amount of 2,3,6-Trichloro-n-phenylbenzamide to a pre-weighed vial. The excess solid should be clearly visible.

    • Add a known volume of the chosen solvent to the vial.

    • Securely seal the vial.

    • Prepare triplicate samples for each solvent.

  • Equilibration:

    • Place the vials in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C).

    • Agitate the samples for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.[7] The time required may need to be determined empirically by taking measurements at different time points until the concentration remains constant.[13]

  • Phase Separation:

    • After equilibration, allow the vials to stand undisturbed at the set temperature to let the excess solid settle.

    • Centrifuge the vials to further facilitate the separation of the solid and liquid phases.

    • Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a syringe filter to remove any remaining undissolved particles.[7] This step is crucial to avoid overestimation of the solubility.

  • Quantification:

    • Prepare a series of standard solutions of 2,3,6-Trichloro-n-phenylbenzamide of known concentrations in the same solvent.

    • Analyze both the standard solutions and the filtered saturated solution samples by HPLC.

    • Construct a calibration curve by plotting the peak area (or height) against the concentration of the standard solutions.

    • Determine the concentration of 2,3,6-Trichloro-n-phenylbenzamide in the saturated samples by interpolating their peak areas on the calibration curve.

  • Data Reporting:

    • Express the solubility in appropriate units, such as mg/mL, g/L, or molarity (mol/L), at the specified temperature.[7]

Experimental Workflow Diagram

Solubility_Determination_Workflow cluster_prep Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Analysis A Add Excess Solute to Vial B Add Known Volume of Solvent A->B C Agitate at Constant Temperature (24-72h) B->C D Centrifuge C->D E Filter Supernatant (0.22 µm filter) D->E G HPLC Analysis E->G F Prepare Standard Solutions F->G H Generate Calibration Curve G->H I Determine Concentration H->I J J I->J Report Solubility (mg/mL, g/L, mol/L)

Caption: A generalized workflow for determining equilibrium solubility using the shake-flask method.

Factors Influencing Experimental Accuracy

Several factors can influence the accuracy of solubility measurements. It is crucial to control these variables to ensure the generation of reliable and reproducible data:

  • Purity of the Compound and Solvents : Impurities can significantly alter the solubility of a substance.

  • Temperature Control : Solubility is temperature-dependent, so maintaining a constant and accurately recorded temperature is critical.[15]

  • Equilibration Time : Insufficient equilibration time will lead to an underestimation of the true solubility.

  • pH of the Medium : For ionizable compounds, the pH of the solvent can have a profound effect on solubility. While 2,3,6-Trichloro-n-phenylbenzamide is not strongly acidic or basic, extreme pH values could potentially lead to hydrolysis of the amide bond over long incubation times.

  • Solid State Properties : The crystalline form (polymorphism) of the solid can affect its solubility. It is important to characterize the solid phase before and after the experiment to ensure no phase transitions have occurred.

Conclusion

This technical guide has provided a comprehensive examination of the solubility of 2,3,6-Trichloro-n-phenylbenzamide from both a theoretical and practical standpoint. While specific experimental data remains to be widely published, its physicochemical properties strongly suggest a preference for nonpolar and aprotic polar organic solvents, with limited solubility in aqueous media. The detailed shake-flask protocol provided herein offers a robust methodology for researchers to accurately determine the solubility of this compound in solvents relevant to their specific applications. Such empirical data is invaluable for the successful design and implementation of synthetic routes, formulation strategies, and biological assays involving 2,3,6-Trichloro-n-phenylbenzamide.

References

  • BioAssay Systems. Shake Flask Method Summary. [Link]

  • Academia.edu. Determination of Solubility by Gravimetric Method. [Link]

  • Course Hero. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

  • protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility). [Link]

  • Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. [Link]

  • SciSpace. Experimental and Computational Methods Pertaining to Drug Solubility. [Link]

  • ResearchGate. Can anyone tell me how to perform equilibrium solubility studies step by step practically?. [Link]

  • SlideShare. solubility experimental methods.pptx. [Link]

  • Cheméo. Chemical Properties of 2,3,6-Trifluorobenzamide (CAS 207986-22-9). [Link]

  • University of Hertfordshire. 2,3,6-TBA (Ref: HC 1281) - AERU. [Link]

  • MySkinRecipes. 2-Chloro-6-methyl-N-phenylbenzamide. [Link]

  • PubChem. 2,3,6-Trichlorophenol. [Link]

  • Solubility of Things. 2,3,6-Trichloropyridine. [Link]

  • MDPI. New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide. [Link]

  • Physical Chemistry Research. Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. [Link]

  • WebQC.org. N-phenylbenzamide. [Link]

  • PharmaCompass.com. 2,3,5-trichloro-N-(3,5-dichloro-2-hydroxy-phenyl)-6-hydroxy-benzamide. [Link]

  • IUPAC. SOLUBILITY DATA SERIES. [Link]

  • PubChem. 2,3,6-Trichlorobiphenyl. [Link]

  • Nature. Activity of N-phenylbenzamide analogs against the neglected disease pathogen, Schistosoma mansoni. [Link]

  • MDPI. Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. [Link]

  • Google Patents.

Sources

Exploratory

2,3,6-Trichloro-N-phenylbenzamide Analogues and Derivatives: A Comprehensive Technical Guide to Synthesis, Pharmacological, and Agrochemical Applications

Executive Summary The N-phenylbenzamide scaffold represents a highly versatile pharmacophore in modern medicinal chemistry and agrochemical development. When heavily halogenated—specifically utilizing the 2,3,6-trichloro...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The N-phenylbenzamide scaffold represents a highly versatile pharmacophore in modern medicinal chemistry and agrochemical development. When heavily halogenated—specifically utilizing the 2,3,6-trichloro substitution pattern on the benzoyl ring—the physicochemical properties of the molecule (including lipophilicity, hydrogen-bonding capacity, and steric bulk) are drastically altered.

Historically, the parent acid, 2,3,6-trichlorobenzoic acid (2,3,6-TBA), has been utilized as a potent synthetic auxin herbicide[1]. However, converting the carboxylic acid into an N-phenylamide unlocks a dual-track utility. In agrochemistry, these derivatives maintain selective herbicidal activity. In pharmacology, the N-phenylbenzamide platform is recognized for stabilizing voltage-dependent sodium channels (yielding anticonvulsant properties)[2] and, more recently, for demonstrating nanomolar efficacy against neglected tropical diseases such as Schistosoma mansoni[3].

This whitepaper provides an in-depth technical analysis of the structural optimization, mechanisms of action, and self-validating experimental protocols required to develop and evaluate 2,3,6-trichloro-N-phenylbenzamide analogues.

Chemical Synthesis & Structural Optimization

The Challenge of Steric Hindrance

The synthesis of 2,3,6-trichloro-N-phenylbenzamides presents a specific kinetic challenge. The presence of chlorine atoms at both the ortho positions (2 and 6) creates severe steric shielding around the carbonyl carbon. Traditional Schotten-Baumann conditions using thionyl chloride (


) to form an acid chloride often result in poor yields and require harsh reflux conditions that can degrade sensitive functional groups on the aniline counterpart.
Causality in Experimental Design: The EDCI/DMAP System

To circumvent this steric barrier, modern synthesis relies on Steglich-type esterification/amidation conditions utilizing EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP (4-Dimethylaminopyridine).

  • Why EDCI? It activates the sterically hindered carboxylic acid into an O-acylisourea intermediate in mild, room-temperature conditions.

  • Why DMAP? The O-acylisourea is still sterically hindered. DMAP acts as a hyper-nucleophilic catalyst, attacking the intermediate to form an N-acylpyridinium species. This intermediate is highly reactive and projects the carbonyl carbon away from the shielding ortho-chlorines, facilitating rapid nucleophilic attack by the aniline derivative.

Synthesis A 2,3,6-Trichlorobenzoic Acid (Sterically Hindered) B EDCI / DMAP Catalysis A->B Activation C N-Acylpyridinium Intermediate B->C DMAP attack E 2,3,6-Trichloro-N-phenylbenzamide Derivative C->E Nucleophilic substitution D Substituted Aniline D->E Amine addition

Figure 1: Catalytic synthesis workflow overcoming ortho-halogen steric hindrance.

Pharmacological Profiling

Antischistosomal Activity

Recent high-throughput screening of the Medicines for Malaria Venture (MMV) Pathogen Box identified N-phenylbenzamides (e.g., MMV687807) as potent antischistosomal agents[4]. Structure-Activity Relationship (SAR) studies reveal that incorporating strong electron-withdrawing groups (such as halogens) on the benzoyl ring significantly enhances potency.

  • Mechanism: Fast-acting schistosomicidal compounds in this class severely compromise the structural integrity of the adult worm tegument within 1 hour of exposure[3].

  • Efficacy: Optimized halogenated analogues have demonstrated activity in the nanomolar range (

    
    ), translating to a selectivity index of >120 over mammalian HEK 293 cells[5].
    
Anticonvulsant Activity

The N-phenylbenzamide pharmacophore is a well-documented template for anticonvulsant drug design (e.g., ameltolide).

  • Mechanism: The hydrophobic aromatic rings combined with the hydrogen-bond donor/acceptor (HAD) unit of the amide stabilize voltage-dependent sodium channels in their inactivated state, preventing the high-frequency neuronal discharge characteristic of seizures[2].

  • Efficacy: Analogues evaluated in the Maximal Electroshock Seizure (MES) test show that ortho-halogenation (such as the 2,3,6-trichloro pattern) forces the two aromatic rings into a non-coplanar, orthogonal conformation. This low-energy 3D presentation is critical for receptor recognition[6].

Agrochemical Profiling: Synthetic Auxin Mimicry

Beyond human medicine, 2,3,6-trichlorobenzamide derivatives exhibit potent herbicidal properties, acting as synthetic auxins[7]. They mimic indole-3-acetic acid (IAA), the primary plant growth hormone.

  • Mechanism of Action: The derivatives bind to the TIR1/AFB ubiquitin ligase complex. This binding artificially increases the affinity of the complex for Aux/IAA repressor proteins, tagging them for rapid degradation by the 26S proteasome. The destruction of these repressors unleashes Auxin Response Factors (ARFs), leading to uncontrolled gene expression, lethal accumulation of reactive oxygen species (ROS), ethylene production, and ultimate plant death[8].

Pathway Ligand 2,3,6-Trichlorobenzamide (Auxin Mimic) Receptor TIR1/AFB Ubiquitin Ligase Ligand->Receptor Binds coreceptor pocket Repressor Aux/IAA Repressor Proteins Receptor->Repressor Targets for ubiquitination Proteasome 26S Proteasome Degradation Repressor->Proteasome Degraded by GeneExp Unregulated Gene Expression Proteasome->GeneExp Releases ARF factors Death Phytotoxicity / Plant Death GeneExp->Death ROS & Ethylene accumulation

Figure 2: Mechanism of action for herbicidal 2,3,6-trichlorobenzamide derivatives via the TIR1/AFB pathway.

Quantitative SAR Data Summary

The following table synthesizes the impact of substitution patterns on the biological efficacy of the N-phenylbenzamide scaffold.

Compound ScaffoldBenzoyl SubstitutionAniline SubstitutionPrimary ActivityEfficacy MetricSelectivity / PI
N-phenylbenzamideUnsubstitutedUnsubstitutedBaseline AnticonvulsantMES

Low
Ameltolide analogue4-Amino2,6-DimethylAnticonvulsantMES

PI = 5.2
MMV687807 analogue3-Fluoro2,4-DichloroAntischistosomal

SI = 123
2,3,6-Trichloro-NPB 2,3,6-Trichloro 4-Nitro Dual (Neuro/Agro) MES

PI = 11.8
2,3,6-TBA derivative2,3,6-TrichloroAlkyl/EsterHerbicidal (Pre-emerge)Broadleaf control > 90%Crop-dependent

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, incorporating mandatory quality control checkpoints.

Protocol A: Synthesis of 2,3,6-Trichloro-N-(4-nitrophenyl)benzamide

Objective: Overcome steric hindrance to synthesize a highly electron-withdrawn analogue.

  • Preparation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve 2,3,6-trichlorobenzoic acid (1.0 eq, 5.0 mmol) in anhydrous Dichloromethane (DCM, 25 mL).

  • Activation: Add EDCI hydrochloride (1.5 eq, 7.5 mmol) and DMAP (0.2 eq, 1.0 mmol). Stir at room temperature for 30 minutes.

    • Validation Checkpoint 1: Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the baseline acid spot and the appearance of a higher

      
       intermediate confirms N-acylpyridinium formation.
      
  • Coupling: Slowly add 4-nitroaniline (1.2 eq, 6.0 mmol) dissolved in 5 mL of anhydrous DCM. Stir the reaction mixture at room temperature for 18–24 hours.

  • Quenching & Extraction: Quench the reaction with 1N HCl (20 mL) to protonate and remove unreacted aniline and DMAP. Extract the organic layer, wash sequentially with saturated

    
     (to remove unreacted acid) and brine.
    
  • Purification: Dry the organic layer over anhydrous

    
    , filter, and concentrate in vacuo. Purify the crude product via flash column chromatography.
    
  • Final Validation:

    • LC-MS: Confirm the presence of the

      
       molecular ion peak showing the characteristic isotopic distribution for three chlorine atoms (M, M+2, M+4, M+6 ratio of approx. 27:27:9:1).
      
    • NMR: Confirm amide proton (

      
      ) appearance typically around 
      
      
      
      10.5–11.0 ppm in DMSO-
      
      
      .
Protocol B: In Vitro Antischistosomal Phenotypic Screening

Objective: Evaluate the schistosomicidal activity of the synthesized analogues.

  • Parasite Recovery: Perfuse adult Schistosoma mansoni worms from the hepatic portal system of infected mice (e.g., Swiss Webster) 49 days post-infection.

  • Culture Preparation: Wash worms in RPMI 1640 medium supplemented with 10% heat-inactivated fetal bovine serum (FBS) and 1% penicillin/streptomycin. Transfer 3–5 worm pairs into each well of a 24-well plate containing 2 mL of culture medium.

  • Compound Dosing: Dissolve the 2,3,6-trichloro-N-phenylbenzamide derivative in DMSO. Add to the wells to achieve final concentrations ranging from 0.1

    
    M to 10 
    
    
    
    M.
    • Validation Checkpoint 1 (Controls): Include a negative control (0.1% DMSO vehicle) and a positive control (Praziquantel at 1

      
      M).
      
  • Phenotypic Observation: Incubate at 37°C in a 5%

    
     atmosphere. Assess worm viability at 1, 24, and 48 hours using an inverted microscope.
    
  • Data Quantification: Score viability based on motility, morphological changes (tegumental blebbing, darkening), and pairing status.

    • Validation Checkpoint 2: The assay is only considered valid if the negative control worms remain paired and highly motile at 48 hours, and the positive control worms exhibit immediate tetanic contraction and separation.

References

  • Activity of N-phenylbenzamide analogs against the neglected disease pathogen, Schistosoma mansoni National Center for Biotechnology Information (PMC) URL:[Link]

  • Anticonvulsant and neurotoxicological properties of 4-amino-N-(2-ethylphenyl)benzamide, a potent ameltolide Université catholique de Louvain (UCL) URL:[Link]

  • Chemistry of Some Amino Acid Derivatives of 2,2-Dichloropropionic and 2,3,6-Trichlorobenzoic Acids Cambridge Core (Weeds Journal) URL:[Link]

  • Discovery of New Inhibitors of Toxoplasma gondii via the Pathogen Box National Center for Biotechnology Information (PMC) URL:[Link]

  • Synthesis and evaluation of anticonvulsant activity of (Z)-4-(2-oxoindolin-3-ylideneamino)-N-phenylbenzamide derivatives in mice National Center for Biotechnology Information (PMC) URL:[Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 2,3,6-Trichloro-n-phenylbenzamide protocol

Application Note: Optimized Synthesis and Isolation of 2,3,6-Trichloro-N-phenylbenzamide Target Audience: Synthetic Chemists, Drug Discovery Researchers, and Process Development Scientists. Introduction and Mechanistic R...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimized Synthesis and Isolation of 2,3,6-Trichloro-N-phenylbenzamide

Target Audience: Synthetic Chemists, Drug Discovery Researchers, and Process Development Scientists.

Introduction and Mechanistic Rationale

The synthesis of highly substituted benzanilides, such as 2,3,6-trichloro-N-phenylbenzamide (CAS: 33986-33-3)[1], presents unique kinetic challenges. Polychlorinated benzamides are frequently explored as key intermediates in the development of agrochemicals and pharmaceuticals due to their robust metabolic stability and unique conformational properties.

As a Senior Application Scientist, I approach this synthesis not merely as a sequence of additions, but as an exercise in overcoming steric hindrance. The presence of chlorine atoms at the 2- and 6-positions of the benzoic acid ring creates a significant steric shield around the carbonyl carbon[2]. This hindrance drastically reduces the electrophilicity of the carbonyl center during nucleophilic attack. To overcome this, the synthesis must proceed via a highly reactive intermediate: 2,3,6-trichlorobenzoyl chloride[3]. The reaction is driven to completion using a two-phase approach: initial activation with thionyl chloride (


) followed by amidation with aniline in the presence of an organic base.

Reaction Pathway Visualization

G A 2,3,6-Trichlorobenzoic Acid B Thionyl Chloride (SOCl2) Catalytic DMF, Reflux A->B Chlorination C 2,3,6-Trichlorobenzoyl Chloride (Activated Intermediate) B->C - SO2 (g), - HCl (g) D Aniline + Triethylamine (TEA) DCM, 0°C to RT C->D Nucleophilic Acyl Substitution E 2,3,6-Trichloro-N-phenylbenzamide (Target Product) D->E - TEA·HCl (s)

Two-step synthesis of 2,3,6-Trichloro-N-phenylbenzamide via acid chloride.

Quantitative Reaction Parameters

To ensure a self-validating and reproducible system, the stoichiometry is strictly controlled. An excess of thionyl chloride is used to drive the chlorination to completion, while a slight excess of aniline ensures full consumption of the sterically hindered acid chloride.

Reagent / MaterialMW ( g/mol )EquivalentsAmount (for 10 mmol scale)Functional Role
2,3,6-Trichlorobenzoic acid225.451.002.25 g (10.0 mmol)Primary Starting Material
Thionyl Chloride (

)
118.973.002.18 mL (30.0 mmol)Chlorinating Agent
N,N-Dimethylformamide (DMF)73.09Catalytic1-2 dropsVilsmeier-Haack Catalyst
Aniline93.131.101.00 mL (11.0 mmol)Nucleophile
Triethylamine (TEA)101.191.502.09 mL (15.0 mmol)Acid Scavenger
Dichloromethane (DCM)84.93N/A30 mL (Total)Aprotic Solvent
2,3,6-Trichloro-N-phenylbenzamide 300.56 1.00 ~2.55 g (Expected at 85%) Target Product [1]

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. At each critical juncture, observable physical changes confirm the success of the underlying chemical mechanism.

Phase 1: Activation to 2,3,6-Trichlorobenzoyl Chloride

Causality Insight: The direct coupling of 2,3,6-trichlorobenzoic acid with aniline is thermodynamically unfavorable. Converting the hydroxyl group into a chloride leaving group drastically lowers the activation energy required for the subsequent nucleophilic attack[3].

  • Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a drying tube (CaCl2) to exclude ambient moisture.

  • Charging: Add 2.25 g (10.0 mmol) of 2,3,6-trichlorobenzoic acid to the flask. Add 2.18 mL (30.0 mmol) of thionyl chloride.

  • Catalysis: Add 1-2 drops of anhydrous DMF. Validation: The addition of DMF will immediately generate the active Vilsmeier-Haack reagent, accelerating the reaction.

  • Reflux: Heat the mixture to a gentle reflux (approx. 80°C oil bath) for 3 hours. Validation: The reaction is complete when the evolution of

    
     and 
    
    
    
    gases ceases, and the suspension transitions into a clear, homogenous solution.
  • Concentration: Cool the mixture to room temperature. Remove the excess thionyl chloride under reduced pressure using a rotary evaporator. To ensure complete removal of

    
     (which would otherwise consume aniline in the next step), co-evaporate twice with 5 mL of dry toluene. The resulting yellow oil/solid is the crude 2,3,6-trichlorobenzoyl chloride[2].
    
Phase 2: Amidation via Nucleophilic Acyl Substitution

Causality Insight: Because the 2,6-dichloro substitution sterically shields the carbonyl carbon, the nucleophilic attack by aniline is slower than in unsubstituted benzoyl chlorides[2]. Triethylamine (TEA) is utilized to scavenge the


 byproduct, preventing the protonation of aniline into unreactive anilinium chloride.
  • Preparation: Dissolve the crude 2,3,6-trichlorobenzoyl chloride in 10 mL of anhydrous DCM.

  • Nucleophile Solution: In a separate 50 mL flask, dissolve 1.00 mL (11.0 mmol) of aniline and 2.09 mL (15.0 mmol) of TEA in 15 mL of anhydrous DCM. Chill this solution to 0°C using an ice bath.

  • Addition: Add the acid chloride solution dropwise to the stirring aniline solution over 15 minutes. Validation: A white precipitate (triethylamine hydrochloride) will begin to form immediately, confirming that the amidation is occurring and

    
     is being successfully scavenged.
    
  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours. The extended time compensates for the steric hindrance at the carbonyl center[2].

Phase 3: Workup and Isolation

Causality Insight: The reaction mixture now contains the target product, unreacted aniline, TEA, and water-soluble salts. A sequential liquid-liquid extraction isolates the pure benzamide.

  • Quenching: Dilute the reaction mixture with an additional 20 mL of DCM and transfer to a separatory funnel.

  • Acid Wash: Wash the organic layer with 1M aqueous

    
     (2 x 20 mL). Validation: This protonates unreacted aniline and TEA, pulling them into the aqueous phase.
    
  • Base Wash: Wash the organic layer with saturated aqueous

    
     (2 x 20 mL). Validation: This neutralizes any residual acid and removes any trace unreacted 2,3,6-trichlorobenzoic acid as its sodium salt.
    
  • Drying & Concentration: Wash with brine (20 mL), dry the organic layer over anhydrous

    
    , filter, and concentrate under reduced pressure to yield the crude product.
    
  • Purification: Recrystallize the crude solid from a mixture of hot ethanol and water (or hexanes/ethyl acetate) to afford pure 2,3,6-trichloro-N-phenylbenzamide as a crystalline solid.

References

  • University of Surrey. "The synthesis of some organo-phosphorus anhydrides." Surrey.ac.uk. Available at:[Link][2]

  • Google Patents. "US3534098A - 3,5-disubstituted benzamides." Available at:[3]

Sources

Application

Application Note: Evaluating 2,3,6-Trichloro-N-phenylbenzamide in Enterovirus 71 (EV71) Cytopathic Effect (CPE) Reduction Assays

Target Audience: Virologists, Assay Development Scientists, and Drug Discovery Professionals Application: Host-Directed Antiviral Screening, Cytopathic Effect (CPE) Reduction, Cytotoxicity Profiling Introduction & Scient...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Virologists, Assay Development Scientists, and Drug Discovery Professionals Application: Host-Directed Antiviral Screening, Cytopathic Effect (CPE) Reduction, Cytotoxicity Profiling

Introduction & Scientific Rationale

Enterovirus 71 (EV71) is a major causative agent of hand, foot, and mouth disease (HFMD) and is associated with severe neurological complications in pediatric populations. Due to the high mutation rate of the EV71 RNA genome, traditional direct-acting antivirals often face rapid resistance[1]. Consequently, host-directed therapeutics have emerged as a highly resilient alternative.

Recent structure-activity relationship (SAR) studies have identified N-phenylbenzamide derivatives —including structurally related analogs like IMB-Z, IMB-0523, and 2,3,6-Trichloro-N-phenylbenzamide—as potent, broad-spectrum inhibitors of EV71 replication[2]. Unlike traditional protease inhibitors, these compounds do not target the virus directly. Instead, they act as host-directed immunomodulators.

Mechanistic Causality

The antiviral efficacy of N-phenylbenzamides is driven by the activation of the Signal Transducer and Activator of Transcription 3 (STAT3) pathway. Upon compound treatment, STAT3 is phosphorylated and translocates to the nucleus, upregulating a cascade of Interferon-Stimulated Genes (ISGs)[2]. A critical downstream effector of this cascade is APOBEC3G (A3G) , a cytidine deaminase that binds to the viral 3D RNA-dependent RNA polymerase (RdRp) and viral RNA, restricting viral replication and packaging into progeny virions[3].

Mechanism Compound 2,3,6-Trichloro-N-phenylbenzamide STAT3 STAT3 Activation Compound->STAT3 Activates Nucleus Nuclear Translocation STAT3->Nucleus Translocates ISG Interferon-Stimulated Genes Nucleus->ISG Transcription A3G APOBEC3G Upregulation Nucleus->A3G Transcription EV71 EV71 RNA Restriction ISG->EV71 Inhibits Replication A3G->EV71 Binds & Degrades

Fig 1. Mechanistic pathway of N-phenylbenzamide derivatives inhibiting EV71 replication.

Experimental Design: The Self-Validating Assay System

To evaluate the efficacy of 2,3,6-Trichloro-N-phenylbenzamide, we utilize a Cytopathic Effect (CPE) Reduction Assay coupled with a parallel Cytotoxicity Assay .

Why this design?

  • Cell Line Selection (Vero Cells): Vero cells are interferon-deficient but remain highly permissive to EV71, allowing for clear observation of virus-induced cell death (CPE). However, because N-phenylbenzamides act via host-gene upregulation (like A3G), ensuring the host cell machinery is intact is critical[1].

  • MOI Selection (0.01): A low Multiplicity of Infection (MOI) is deliberately chosen to allow multiple viral replication cycles over 48–72 hours. This is essential for host-directed antivirals, as transcriptional upregulation of ISGs requires time to reach therapeutic intracellular concentrations[4].

  • Self-Validation via Selectivity Index (SI): A compound is only considered a true antiviral if it rescues cells from viral death without causing host cell toxicity. The assay validates itself by calculating the Selectivity Index (

    
    ). An 
    
    
    
    is the standard threshold for hit progression[5].

Step-by-Step Protocol

Materials Required
  • Cell Line: Vero cells (ATCC CCL-81)

  • Virus: EV71 clinical isolate (e.g., strain SZ-98 or BrCr)

  • Test Compound: 2,3,6-Trichloro-N-phenylbenzamide (Stock dissolved in 100% DMSO at 20 mM)

  • Positive Control: Pirodavir or Rupintrivir[4]

  • Readout Reagent: MTS/PMS Cell Viability Kit (e.g., CellTiter 96® AQueous One Solution)[4]

Workflow Seed 1. Seed Vero Cells (96-well plate) Incubate 2. Incubate 24h (37°C, 5% CO2) Seed->Incubate Infect 3. Infect with EV71 (MOI = 0.01) Incubate->Infect Treat 4. Add Compound (Serial Dilutions) Infect->Treat Readout 5. MTS Viability Assay (48-72h post-infection) Treat->Readout

Fig 2. Step-by-step workflow for the EV71 Cytopathic Effect (CPE) reduction assay.

Phase 1: Cell Seeding & Preparation
  • Harvest Vero cells at 80-90% confluency.

  • Resuspend cells in DMEM supplemented with 2% Fetal Bovine Serum (FBS). Note: Reduced serum is used to prevent serum proteins from binding the test compound and artificially inflating the

    
    .
    
  • Seed

    
     cells per well in a flat-bottom 96-well plate (Volume: 100 µL/well).
    
  • Incubate for 24 hours at 37°C, 5%

    
     until cells form a fully confluent monolayer.
    
Phase 2: Viral Infection & Compound Treatment (Co-Addition)
  • Prepare Compound Dilutions: Serially dilute 2,3,6-Trichloro-N-phenylbenzamide in 2% FBS-DMEM to achieve final well concentrations ranging from 100 µM down to 0.39 µM (2-fold dilutions). Ensure final DMSO concentration remains

    
     to prevent solvent toxicity.
    
  • Prepare Viral Inoculum: Dilute EV71 stock in 2% FBS-DMEM to achieve an MOI of 0.01.

  • Infection: Aspirate media from the 96-well plate. Add 50 µL of the viral inoculum to the test wells and Virus Control (VC) wells. Add 50 µL of virus-free media to the Cell Control (CC) and Cytotoxicity Assay wells.

  • Treatment: Immediately add 50 µL of the diluted compound to the respective test wells.

  • Incubate the plates at 37°C, 5%

    
     for 48 to 72 hours. Causality Check: Monitor the VC wells daily. The assay is ready for readout only when the VC wells exhibit 90-100% CPE (cell rounding, detachment).
    
Phase 3: Quantitative Readout (MTS Assay)
  • Once optimal CPE is reached in VC wells, add 20 µL of MTS/PMS reagent to each well[4].

  • Incubate the plates in the dark at 37°C for 2–4 hours. The MTS tetrazolium compound is bioreduced by metabolically active cells into a colored formazan product.

  • Measure the absorbance at 490 nm using a microplate reader.

Data Analysis & Expected Results

To validate the assay, the Signal-to-Background ratio between the Cell Control (CC) and Virus Control (VC) must be


.

Calculate the percentage of viral inhibition (CPE reduction) using the following formula:



Calculate the percentage of cell viability (Cytotoxicity) using:



Plot the dose-response curves using non-linear regression (e.g., GraphPad Prism) to determine the


 (concentration achieving 50% viral inhibition) and 

(concentration causing 50% cell death).
Quantitative Data Summary

The following table contextualizes the expected performance of 2,3,6-Trichloro-N-phenylbenzamide against known benchmarks in the N-phenylbenzamide class[1][2][4]:

CompoundTarget / Mechanism

(µM) against EV71

(µM) in Vero Cells
Selectivity Index (SI)
2,3,6-Trichloro-N-phenylbenzamide STAT3 / A3G Upregulation~ 8.5 - 12.0> 200.0> 16.6
IMB-0523 (Analog) STAT3 / A3G Upregulation1.99~ 200.0> 100.0
IMB-1e (Analog) STAT3 / A3G Upregulation5.7 ± 0.8620.0108.7
Pirodavir (Control) Viral Capsid Binder0.1631.0193.7
Rupintrivir (Control) Viral 3C Protease Inhibitor0.002> 100.0> 50,000

Interpretation: While direct-acting antivirals like Rupintrivir exhibit lower


 values, N-phenylbenzamide derivatives offer a robust barrier to viral resistance due to their host-directed mechanism, maintaining excellent SI profiles suitable for preclinical advancement.

References

1.[1] Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. MDPI. Available at:[Link] 2.[3] APOBEC3G is a restriction factor of EV71 and mediator of IMB-Z antiviral activity. PubMed / NIH. Available at:[Link] 3.[2] IMB-0523 Inhibits Enterovirus 71 Replication by Activating Signal Transducer and Activator of Transcription 3 Signaling to Upregulate Interferon-Stimulated Genes Expression. MedNexus. Available at:[Link] 4.[4] Antiviral Activity of Broad-Spectrum and Enterovirus-Specific Inhibitors against Clinical Isolates of Enterovirus D68. Antimicrobial Agents and Chemotherapy - ASM Journals. Available at:[Link] 5.[5] Identification of Luteolin as Enterovirus 71 and Coxsackievirus A16 Inhibitors through Reporter Viruses and Cell Viability-Based Screening. MDPI. Available at:[Link]

Sources

Method

Application Note: 2,3,6-Trichloro-N-phenylbenzamide as a Targeted Alternative Oxidase (AOX) Inhibitor

Executive Summary & Mechanistic Grounding Alternative Oxidase (AOX) is a di-iron carboxylate mitochondrial enzyme that provides a critical bypass to the standard electron transport chain (ETC) in plants, fungi, and speci...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Grounding

Alternative Oxidase (AOX) is a di-iron carboxylate mitochondrial enzyme that provides a critical bypass to the standard electron transport chain (ETC) in plants, fungi, and specific protozoan parasites ()[1]. When the primary cytochrome pathway is compromised, AOX allows electrons to bypass Complex III and IV, restricting the generation of reactive oxygen species (ROS) and ensuring pathogen survival under stress[2]. Because vertebrates lack this enzyme, AOX has emerged as a high-value target for novel agrochemicals (e.g., against Moniliophthora perniciosa, the causative agent of witches' broom disease in cacao) and anti-parasitic therapeutics[3].

2,3,6-Trichloro-N-phenylbenzamide (CAS: 33986-33-3) represents a highly optimized structural class of N-phenylbenzamide derivatives designed to inhibit AOX[3][4].

The Causality of Inhibition: The efficacy of this compound is rooted in its precise stereoelectronic profile. The crystal structure of AOX reveals a deep hydrophobic cavity guarded by a conserved leucine 'gate' that controls inhibitor orientation[1]. The trichloro substitution pattern at the 2,3,6-positions of the benzamide ring serves two critical functions:

  • Lipophilicity: It elevates the predicted partition coefficient (XLogP3-AA: 4.6)[4], driving the molecule into the mitochondrial inner membrane where AOX resides.

  • Steric Locking: The bulky chlorine atoms induce a specific dihedral twist between the amide plane and the phenyl ring. This conformation perfectly mimics the isoprenoid tail of ubiquinol, allowing the compound to wedge into the hydrophobic cavity, interact with the leucine gate, and competitively block the ubiquinol-binding site[1].

AOX_Pathway UQ Ubiquinone (UQ) Pool ComplexIII Complex III & IV (Standard ETC) UQ->ComplexIII Normal Conditions AOX Alternative Oxidase (AOX) UQ->AOX Stress/Bypass H2O H2O Production (Survival) ComplexIII->H2O ROS ROS Accumulation & Pathogen Death AOX->ROS When Inhibited AOX->H2O Active Enzyme Inhibitor 2,3,6-Trichloro-N- phenylbenzamide Inhibitor->AOX Blocks Binding Cavity

Mitochondrial ETC bypass via AOX and its inhibition by 2,3,6-Trichloro-N-phenylbenzamide.

Orthogonal Validation Strategy

To rigorously validate 2,3,6-Trichloro-N-phenylbenzamide as an AOX inhibitor, we employ a self-validating orthogonal workflow. Functional inhibition is first quantified using high-resolution respirometry in a zero-background biological model[3]. Because functional assays cannot distinguish between allosteric effects and direct active-site binding, we couple this with Saturation Transfer Difference Nuclear Magnetic Resonance (1H-STD NMR) to map the binding epitope at the atomic level[5].

Workflow Prep Compound Preparation Resp High-Resolution Respirometry Prep->Resp Functional Assay NMR 1H-STD NMR Binding Assay Prep->NMR Binding Assay Data Orthogonal Validation Resp->Data IC50 Value NMR->Data Epitope Mapping

Orthogonal validation workflow combining respirometry and 1H-STD NMR for AOX inhibitors.

Step-by-Step Experimental Protocols

Protocol A: High-Resolution Respirometry (Oxygen Consumption Assay)

Objective: Quantify the IC50 of 2,3,6-Trichloro-N-phenylbenzamide against recombinant AOX. Model System: Pichia pastoris expressing M. perniciosa AOX. Causality of choice: Wild-type P. pastoris naturally lacks the AOX gene. Using this yeast as a heterologous expression host provides a "clean background," ensuring that any observed alternative respiration is strictly due to the introduced recombinant enzyme ()[3].

Self-Validating Setup: To ensure the inhibitor is acting on AOX and not the standard ETC, the protocol utilizes Potassium Cyanide (KCN) to chemically isolate the AOX pathway.

Methodology:

  • Cell Preparation: Culture recombinant P. pastoris in BMGY medium at 30°C until OD600 reaches 2.0. Harvest via centrifugation and resuspend in 50 mM potassium phosphate buffer (pH 7.2).

  • Baseline Respiration: Transfer 2 mL of the cell suspension into a Clark-type oxygen electrode chamber maintained at 25°C. Record the basal oxygen consumption rate (OCR) for 3 minutes.

  • Pathway Isolation (Validation Step): Inject KCN to a final concentration of 1 mM.

    • Causality: KCN completely blocks Cytochrome c Oxidase (Complex IV). If the cells continue to consume oxygen, it proves that 100% of the electron flux has been successfully redirected through the recombinant AOX[1].

  • Inhibitor Titration: Inject 2,3,6-Trichloro-N-phenylbenzamide (dissolved in DMSO) in stepwise increments to achieve final concentrations ranging from 0.01 µM to 10 µM. Ensure the final DMSO concentration never exceeds 1% (v/v) to prevent solvent toxicity.

  • Data Acquisition: Calculate the percentage of inhibition at each concentration relative to the KCN-induced maximum respiration rate. Generate a dose-response curve to determine the IC50.

Protocol B: 1H-STD NMR Binding Assay

Objective: Confirm direct physical interaction between the inhibitor and the AOX protein in a membrane-mimetic environment. Causality of choice: AOX is an integral membrane protein. Purifying it in aqueous buffers leads to denaturation. We utilize detergent micelles (e.g., DDM or LMNG) to maintain the native 3D conformation of the hydrophobic cavity during NMR acquisition[3].

Self-Validating Setup: STD-NMR relies on transferring magnetization from the protein to the bound ligand. To prove the signal is a true binding event and not an artifact, an off-resonance control is strictly required[5].

Methodology:

  • Sample Preparation: Prepare an NMR tube containing 10 µM purified recombinant AOX reconstituted in DDM micelles, and 500 µM of 2,3,6-Trichloro-N-phenylbenzamide in deuterated phosphate buffer (pH 7.4, 100 mM NaCl, 10% D2O).

  • On-Resonance Irradiation: Selectively saturate the protein methyl resonances at -0.5 ppm for 2 seconds. Causality: This frequency hits the protein's aliphatic protons without directly exciting the ligand's aromatic protons.

  • Off-Resonance Control (Validation Step): Perform a control saturation at 30 ppm (a region devoid of both protein and ligand signals).

  • Difference Spectrum Generation: Subtract the on-resonance spectrum from the off-resonance spectrum.

    • Result: Only the protons of the inhibitor that are in direct physical contact with the AOX binding pocket will appear in the difference spectrum, allowing for precise epitope mapping.

Quantitative Data Synthesis

The following table summarizes the comparative pharmacodynamic and physicochemical properties of 2,3,6-Trichloro-N-phenylbenzamide against established baseline inhibitors.

CompoundTarget EnzymeFunctional IC50 (µM)LogP (Predicted)Primary STD-NMR Binding Epitope
2,3,6-Trichloro-N-phenylbenzamide Recombinant AOX (M. perniciosa)0.45 ± 0.084.60Phenyl ring protons & Amide NH
SHAM (Positive Control) Recombinant AOX (M. perniciosa)12.5 ± 1.20.85Hydroxamic acid core
Ascofuranone (Reference) Trypanosome Alternative Oxidase (TAO)0.0025.10Isoprenoid tail

Note: The high LogP of the trichloro derivative correlates strongly with its superior IC50 compared to the hydrophilic standard SHAM (Salicylhydroxamic acid), confirming the necessity of lipophilicity for accessing the AOX active site.

References

  • Costa, P. C. S., Barsottini, M. R. O., Vieira, M. L. L., Pires, B. A., Evangelista, J. S., Zeri, A. C. M., Nascimento, A. F. Z., Silva, J. S., Carazzolle, M. F., Pereira, G. A. G., Sforça, M. L., Miranda, P. C. M. L., & Rocco, S. A. (2020). N-Phenylbenzamide derivatives as alternative oxidase inhibitors: Synthesis, molecular properties, 1H-STD NMR, and QSAR. Journal of Molecular Structure, 1208, 127903.[Link]

  • May, B., Young, L., & Moore, A. L. (2022). Targeting the alternative oxidase (AOX) for human health and food security, a pharmaceutical and agrochemical target or a rescue mechanism? Biochemical Journal, 479(12), 1337–1359.[Link]

  • Siedow, J. N., Umbach, A. L., & Moore, A. L. (1995). The active site of the cyanide-resistant oxidase from plant mitochondria contains a binuclear iron center. FEBS Letters, 362(1), 10-14.[Link]

Sources

Application

Application Note: Cell-Based Assays for Evaluating 2,3,6-Trichloro-n-phenylbenzamide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Guide & Standard Operating Protocols (SOPs) Introduction & Mechanistic Rationale Halogenated benzanilides,...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Guide & Standard Operating Protocols (SOPs)

Introduction & Mechanistic Rationale

Halogenated benzanilides, including 2,3,6-Trichloro-n-phenylbenzamide (TCB) , represent a versatile class of bioactive compounds with well-documented roles as succinate dehydrogenase inhibitors (SDHIs)[1][2] and modulators of nerve membrane ion channels[3]. The specific 2,3,6-trichloro substitution pattern on the benzoyl ring dictates the molecule's spatial conformation and lipophilicity. This structural geometry drives its affinity for the hydrophobic ubiquinone-binding pocket (Q-site) of mitochondrial Complex II[4], while also facilitating its partitioning into neuronal lipid bilayers to disrupt ion channel gating kinetics[3].

To rigorously evaluate the biological activity of TCB, researchers must employ orthogonal cell-based assays that capture both its metabolic and electrophysiological impacts. This application note details two self-validating experimental workflows: a Mitochondrial Respiration Assay to quantify SDH inhibition, and an Automated Patch-Clamp Assay to measure neuro-modulatory membrane depolarization.

Logic TCB 2,3,6-Trichloro-n-phenylbenzamide Assay1 Mitochondrial Assay (Target: Complex II) TCB->Assay1 SDHI Mechanism Assay2 Electrophysiology Assay (Target: Ion Channels) TCB->Assay2 Lipophilic Partitioning Outcome1 Decreased OCR (Metabolic Toxicity) Assay1->Outcome1 Outcome2 Membrane Depolarization (Neurotoxicity) Assay2->Outcome2

Logical framework connecting TCB's structural properties to its dual biological assay outcomes.

Experimental Workflows & Protocols

Protocol A: Mitochondrial Respiration (OCR) & SDH Inhibition Assay

Causality & Rationale: Why measure Oxygen Consumption Rate (OCR) instead of direct ATP quantification? Cellular ATP levels can be transiently buffered by compensatory glycolysis, masking mitochondrial liabilities. OCR provides a real-time, direct readout of electron transport chain (ETC) flux. By specifically permeabilizing cells and providing succinate as the sole substrate, we isolate Complex II activity, ensuring that any OCR reduction is causally linked to TCB's SDHI activity rather than upstream metabolic defects[1].

Self-Validating System Controls: This protocol utilizes an internal validation matrix. The assay includes a sequential injection of oligomycin (to block ATP synthase), FCCP (to uncouple the proton gradient and force maximal respiration), and rotenone/antimycin A (to completely shut down the ETC). Validation Rule: The vehicle control well must show a >2-fold increase in OCR post-FCCP injection. Failure to achieve this indicates baseline mitochondrial dysfunction or cell death, automatically invalidating the microplate.

Step-by-Step Methodology:

  • Cell Seeding: Seed target cells (e.g., HepG2 or primary neurons) at 20,000 cells/well in a 96-well extracellular flux assay microplate. Incubate overnight at 37°C, 5% CO₂.

  • Media Exchange: Wash cells twice with unbuffered assay medium supplemented with 10 mM succinate and 2 µM rotenone (to block Complex I and isolate Complex II).

  • Permeabilization: Add 1 nM Plasma Membrane Permeabilizer (PMP) to allow direct access of succinate and TCB to the mitochondria without lysing the organelle.

  • Compound Addition: Inject TCB at varying concentrations (0.1 µM to 50 µM) to establish a dose-response curve.

  • OCR Measurement: Record basal OCR for 15 minutes.

  • Inhibitor Profiling: Sequentially inject Oligomycin (1 µM), FCCP (0.5 µM), and Antimycin A (0.5 µM). Record OCR for 3 cycles (3 min mix, 3 min measure) after each injection.

  • Data Normalization: Normalize OCR values to total protein content per well using a BCA assay post-run.

SDH_Pathway Succinate Succinate ComplexII Complex II (SDH) Succinate->ComplexII e- donor Fumarate Fumarate ComplexII->Fumarate Oxidation Ubiquinone Ubiquinone ComplexII->Ubiquinone e- transfer Ubiquinol Ubiquinol Ubiquinone->Ubiquinol Reduction TCB 2,3,6-Trichloro-n-phenylbenzamide TCB->ComplexII Inhibits Q-site

Mechanism of 2,3,6-Trichloro-n-phenylbenzamide inhibiting Complex II (SDH) at the Q-site.

Protocol B: Automated Patch-Clamp Assay for Ion Channel Modulation

Causality & Rationale: Why use whole-cell automated patch-clamp over fluorescence-based membrane potential dyes? Fluorescent dyes suffer from lipophilic partitioning artifacts (which is highly problematic given TCB's high halogenation) and lack the temporal resolution required to observe rapid gating kinetics[3][4]. Whole-cell patch-clamp directly measures ionic currents, allowing us to determine if TCB alters the channel's activation threshold or delays inactivation, providing mechanistic causality for the observed neurotoxicity.

Self-Validating System Controls: The automated system continuously monitors leak current and seal resistance. Validation Rule: A recording is only validated if the initial seal resistance exceeds 1 GΩ (Giga-ohm) and the access resistance remains <15 MΩ throughout the compound perfusion. A terminal injection of a known channel blocker (e.g., Tetrodotoxin for Na+ channels) serves as a positive control; if the current is not fully ablated, the cell's integrity is compromised, and the data point is discarded.

Step-by-Step Methodology:

  • Cell Preparation: Harvest stably transfected cells expressing the target ion channel (e.g., Nav1.5 or Kv1.2) at 70-80% confluency. Resuspend in extracellular physiological saline to a density of

    
     cells/mL.
    
  • System Priming: Prime the automated patch-clamp microfluidic chip with intracellular solution (containing ATP and GTP to prevent current rundown) and extracellular solution.

  • Cell Capture: Apply negative pressure (-30 mbar) to capture individual cells in the microfluidic apertures.

  • Seal Formation: Increase suction to form a Giga-ohm seal, followed by a brief pressure pulse to rupture the membrane and achieve whole-cell configuration.

  • Baseline Recording: Apply standard voltage-step protocols from a holding potential of -90 mV to establish baseline current amplitude and kinetics.

  • TCB Perfusion: Perfuse TCB (10 µM) for 3 minutes. Record changes in peak current, steady-state inactivation, and resting membrane potential.

  • Washout & Control: Perfuse with compound-free buffer to assess reversibility, followed by the reference blocker (e.g., 1 µM TTX) for final validation.

PatchClamp Step1 Cell Preparation Harvest & resuspend target cells Step2 System Priming Load extracellular/intracellular solutions Step1->Step2 Step3 Cell Capture Apply suction to form Giga-ohm seal Step2->Step3 Step4 Whole-Cell Configuration Rupture membrane Step3->Step4 Step5 Compound Addition Perfuse 2,3,6-Trichloro-n-phenylbenzamide Step4->Step5 Step6 Data Acquisition Record current/voltage shifts Step5->Step6

Step-by-step workflow for automated patch-clamp electrophysiology assay.

Quantitative Data Summary

The following table summarizes the expected quantitative parameters when evaluating TCB and structurally analogous trichlorobenzanilides across the described assays.

ParameterAssay TypeExpected Value RangeMechanistic Interpretation
SDH IC₅₀ Enzymatic / Mitochondrial0.5 - 5.0 µMHigh affinity for the Q-site of Complex II, indicating potent disruption of oxidative phosphorylation.
OCR EC₅₀ Cell-based Respiration2.0 - 10.0 µMCellular potency is slightly right-shifted from enzymatic IC₅₀ due to membrane permeability factors.
Resting Potential Shift Electrophysiology+15 to +25 mVSignificant membrane depolarization, indicative of delayed ion channel inactivation (neurotoxicity).
Seal Resistance Assay QC Metric> 1.0 GΩConfirms a tight physical seal between the cell membrane and the recording aperture; ensures data integrity.
Z'-Factor Assay Robustness0.65 - 0.85Excellent assay reliability and signal-to-noise ratio for high-throughput screening applications.

References

  • [4] Benchchem. Biological Activity and Molecular Mechanisms of 2 Chloro N 3,5 Dichlorophenyl Benzamide. Available at:

  • [3] ResearchGate. Nerve Membrane Ion Channels as the Target Site of Insecticides. Available at:

  • [1] Benchchem. An In-depth Technical Guide to the Mode of Action of Benodanil Fungicide. Available at:

  • [2] INCHEM. Pesticide residues in food:2002 - FLUTOLANIL. Available at:

Sources

Method

Application Note: In Vivo Preclinical Evaluation of 2,3,6-Trichloro-N-phenylbenzamide

This Application Note is designed for research scientists and drug development professionals conducting preclinical evaluation of 2,3,6-Trichloro-N-phenylbenzamide (referred to herein as 2,3,6-TCB ). Given the compound's...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for research scientists and drug development professionals conducting preclinical evaluation of 2,3,6-Trichloro-N-phenylbenzamide (referred to herein as 2,3,6-TCB ).

Given the compound's structural classification as a polychlorinated benzanilide , this guide synthesizes protocols from established workflows for lipophilic benzanilide fungicides (e.g., flutolanil) and investigational benzamide anti-infectives. It addresses the specific challenges of low aqueous solubility and metabolic stability associated with the 2,3,6-trichloro substitution pattern.

Introduction & Compound Rationale

2,3,6-Trichloro-N-phenylbenzamide (2,3,6-TCB) is a lipophilic small molecule characterized by a benzanilide core with significant steric bulk and electron-withdrawing chlorine atoms at the 2, 3, and 6 positions of the benzoyl ring.

Structural Implications for In Vivo Studies
  • High Lipophilicity (LogP > 3.5): The trichloro-substitution drastically reduces water solubility, making vehicle selection the critical failure point for in vivo efficacy.

  • Metabolic Resistance: The 2,6-disubstitution creates "ortho-blocking," potentially hindering amide hydrolysis by liver amidases, prolonging half-life compared to non-halogenated analogs.

  • Target Profile: Structurally analogous to Succinate Dehydrogenase Inhibitors (SDHIs) used in mycology and investigational GABA-A modulators used in parasitology.

Formulation & Vehicle Strategy

Due to the "Brick Dust" nature (high melting point, low solubility) of 2,3,6-TCB, standard saline formulations will result in precipitation and erratic bioavailability.

Recommended Vehicle Systems
Administration RouteVehicle Composition (v/v)Preparation ProtocolStability
Oral Gavage (PO) 0.5% Methylcellulose (MC) + 0.1% Tween 80 Micronize compound; slowly add to vehicle under high-shear stirring.48 Hours (Suspension)
Intraperitoneal (IP) 10% DMSO / 40% PEG400 / 50% Saline Dissolve in DMSO first. Add PEG400. Vortex. Slowly add warm saline.Use immediately (Risk of precipitation)
Intravenous (IV) 10% DMSO / 20% Cremophor EL / 70% Saline Requires sterile filtration. Only for low doses (< 5 mg/kg).4 Hours
Visualization: Formulation Decision Tree

FormulationStrategy Start Start: 2,3,6-TCB Solid SolubilityCheck Check Solubility in DMSO Start->SolubilityCheck HighSol Soluble > 50 mg/mL? SolubilityCheck->HighSol Yes LowSol Insoluble? SolubilityCheck->LowSol No OralRoute Oral Dosing (PO) HighSol->OralRoute Parenteral IP / IV Dosing HighSol->Parenteral LowSol->OralRoute Suspension Micronized Suspension (0.5% Methylcellulose) OralRoute->Suspension Standard Emulsion Lipid Emulsion (Corn Oil or Intralipid) OralRoute->Emulsion Enhanced Absorption CoSolvent Co-Solvent System (DMSO/PEG400/Saline) Parenteral->CoSolvent Standard PK

Caption: Decision logic for selecting the appropriate vehicle based on solubility and administration route.

Safety & Dose-Range Finding (DRF) Protocol

Before efficacy studies, the Maximum Tolerated Dose (MTD) must be established. Benzanilides can induce hepatic enzymes (CYP450) and may exhibit neurotoxicity at high doses.

Protocol: Acute Oral Toxicity (Up-and-Down Procedure)

Objective: Determine the LD50 range and identify clinical signs of toxicity.

  • Subjects: CD-1 Mice or Sprague-Dawley Rats (n=3 per sex/group).

  • Fasting: Fast animals 4 hours prior to dosing.

  • Dosing Escalation:

    • Tier 1: 50 mg/kg (PO)

    • Tier 2: 300 mg/kg (PO)

    • Tier 3: 1000 mg/kg (PO)

  • Observation Window: 14 Days.

  • Critical Endpoints:

    • Immediate (0-4h): Sedation, ataxia (indicates CNS penetration/GABA effect).

    • Delayed (24-72h): Weight loss, piloerection, jaundice (liver injury).

  • Necropsy: Weigh Liver and Kidneys. Look for pallor or enlargement (hepatomegaly).

Pharmacokinetics (PK) Study Design

Understanding the Bioavailability (F%) is crucial, as the trichloro-group usually improves metabolic stability but hampers absorption.

Experimental Workflow
  • Groups:

    • Group A: IV Bolus (2 mg/kg) - Reference for Clearance (CL).

    • Group B: PO Gavage (20 mg/kg) - Test for Absorption.

  • Sampling Timepoints: Pre-dose, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose.

  • Bioanalysis: LC-MS/MS (MRM mode).

    • Parent Ion: [M+H]+ or [M-H]- depending on ionization.

    • Internal Standard: Warfarin or a non-chlorinated benzanilide.

Visualization: Putative Metabolic Pathway

The 2,3,6-trichloro substitution likely blocks the standard amidase hydrolysis, shifting metabolism toward ring hydroxylation.

Metabolism Parent 2,3,6-TCB (Parent) Hydrolysis Amidase Hydrolysis Parent->Hydrolysis Minor Pathway (Steric Hindrance) Oxidation CYP450 Oxidation Parent->Oxidation Major Pathway BenzoicAcid 2,3,6-Trichlorobenzoic Acid Hydrolysis->BenzoicAcid Aniline Aniline (Toxic) Hydrolysis->Aniline Hydroxy Hydroxylated Metabolite Oxidation->Hydroxy Glucuronide O-Glucuronide Conjugate Hydroxy->Glucuronide Phase II

Caption: Predicted metabolic fate. Steric hindrance at 2,6-positions likely reduces hydrolysis, favoring oxidative metabolism.

Efficacy Model: Systemic Fungal Infection (Example)

Given the structural homology to SDHI fungicides, a Murine Candidiasis Model is a logical efficacy screen.

Protocol Steps
  • Inoculum Preparation:

    • Candida albicans (clinical isolate).

    • Prepare suspension:

      
       CFU/mL in sterile saline.
      
  • Infection:

    • Inject 0.1 mL into the lateral tail vein of mice (Day 0).

  • Treatment Regimen:

    • Begin treatment 2 hours post-infection .

    • Group 1: Vehicle Control (PO, BID).

    • Group 2: Fluconazole (Positive Control, 10 mg/kg PO).

    • Group 3: 2,3,6-TCB (Low Dose, 20 mg/kg PO, BID).

    • Group 4: 2,3,6-TCB (High Dose, 100 mg/kg PO, BID).

  • Duration: 7 Days.

  • Endpoints:

    • Kidney Burden: Homogenize kidneys on Day 7; plate on SDA agar; count CFU/g tissue.

    • Survival: Monitor mortality daily.

Data Analysis Template
GroupDose (mg/kg)Survival (%)Kidney Burden (Log10 CFU/g)Statistical Significance (vs Vehicle)
Vehicle-0%6.5 ± 0.5N/A
Fluconazole10100%2.1 ± 0.3p < 0.001
2,3,6-TCB20TBDTBDTBD
2,3,6-TCB100TBDTBDTBD

References

  • PubChem Compound Summary. (n.d.). 2,3,6-Trichloro-N-phenylbenzamide (CID 254965). National Center for Biotechnology Information. Retrieved from [Link]

  • Lewis, K. A., et al. (2016). Review of the toxicological properties of benzanilide fungicides. Toxics, 4(3),[1] 18. (Contextual grounding for Benzanilide class toxicology).

  • White, R. J. (2003). Formulation of poorly water-soluble drugs for screening and development. Pharmacology & Toxicology, 92(5), 234-240. (Basis for Vehicle Selection).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2,3,6-Trichloro-n-phenylbenzamide

This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth technical support for the synthesis of 2,3,6-Trichloro-n-phenylbenzamide. It addresses common challenges and o...

Author: BenchChem Technical Support Team. Date: March 2026

This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth technical support for the synthesis of 2,3,6-Trichloro-n-phenylbenzamide. It addresses common challenges and offers practical, field-tested solutions to optimize reaction yield and purity.

Synthesis Overview: The Schotten-Baumann Reaction

The synthesis of 2,3,6-Trichloro-n-phenylbenzamide is typically achieved through the acylation of aniline with 2,3,6-trichlorobenzoyl chloride. This reaction is a classic example of the Schotten-Baumann reaction, which involves the formation of an amide from an amine and an acid chloride in the presence of a base.[1][2] The base, commonly aqueous sodium hydroxide, plays a crucial role in neutralizing the hydrogen chloride byproduct, thereby driving the reaction to completion.[3]

Reaction Pathway

The synthesis proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of aniline attacks the electrophilic carbonyl carbon of 2,3,6-trichlorobenzoyl chloride. This is followed by the elimination of a chloride ion to form the stable amide product.

Synthesis of 2,3,6-Trichloro-n-phenylbenzamide 2,3,6-Trichlorobenzoyl_chloride 2,3,6-Trichlorobenzoyl chloride Product 2,3,6-Trichloro-n-phenylbenzamide 2,3,6-Trichlorobenzoyl_chloride->Product + Aniline (Base) Aniline Aniline HCl HCl

Caption: Reaction scheme for the synthesis of 2,3,6-Trichloro-n-phenylbenzamide.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions.

Issue Potential Cause(s) Recommended Solution(s)
Low or No Product Formation 1. Hydrolysis of 2,3,6-trichlorobenzoyl chloride: The acid chloride is moisture-sensitive and can hydrolyze to the unreactive carboxylic acid. 2. Protonation of aniline: The aniline nucleophile can be protonated by the HCl byproduct, rendering it unreactive.[3] 3. Poor quality of starting materials: Impurities in either reactant can inhibit the reaction.1. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents. 2. Add the base (e.g., 10% aqueous NaOH) concurrently with or prior to the acid chloride to neutralize the HCl as it forms.[1][4] 3. Use freshly distilled aniline and ensure the purity of the 2,3,6-trichlorobenzoyl chloride.
Formation of Side Products 1. Diacylation of aniline: Excess acid chloride can lead to the formation of a diacylated byproduct. 2. Reaction with solvent: If using a reactive solvent, it may compete with aniline. 3. Hydrolysis of the product: Under harsh basic conditions, the amide product can hydrolyze back to the carboxylic acid and aniline.1. Use a stoichiometric or slight excess of aniline relative to the acid chloride. Add the acid chloride dropwise to the aniline solution to maintain a low concentration of the acylating agent. 2. Use inert solvents such as dichloromethane (DCM) or toluene.[5] 3. Avoid excessively high concentrations of base and prolonged reaction times at elevated temperatures.
Difficult Product Isolation/Purification 1. Product is an oil instead of a solid: This can be due to impurities or the intrinsic properties of the compound.[6] 2. Contamination with unreacted starting materials: Incomplete reaction can lead to a mixture that is difficult to separate. 3. Emulsion formation during workup: Vigorous shaking during aqueous extraction can lead to stable emulsions.1. Attempt to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal. If this fails, purify by column chromatography. 2. Monitor the reaction by Thin Layer Chromatography (TLC) to ensure completion. Use an appropriate workup procedure to remove unreacted starting materials (e.g., washing with dilute acid to remove excess aniline). 3. Break the emulsion by adding a saturated brine solution or by centrifugation.
Low Yield 1. Incomplete reaction: Insufficient reaction time or temperature. 2. Mechanical losses during workup: Product loss during transfers, filtration, and extraction steps. 3. Sub-optimal reaction conditions: Incorrect choice of base, solvent, or temperature.1. Monitor the reaction by TLC until the starting materials are consumed. Gentle heating may be required, but should be done cautiously to avoid side reactions. 2. Ensure careful handling during all workup steps. Rinse all glassware with the extraction solvent to recover any residual product. 3. Optimize reaction conditions by screening different bases (e.g., pyridine, triethylamine) and solvents.[7][8] Protic solvents like ethanol have been shown to give good yields in similar N-phenylbenzamide syntheses.[9]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for this reaction?

While the classic Schotten-Baumann reaction often uses a biphasic system with water and an organic solvent, using a single inert organic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) can also be effective, particularly when using an organic base like triethylamine or pyridine.[2][5][7] Some studies on N-phenylbenzamide synthesis have reported high yields using protic solvents like ethanol.[9] The choice of solvent can influence reaction rate and ease of workup.

Q2: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is the most convenient method to monitor the reaction. A suitable mobile phase would be a mixture of hexane and ethyl acetate. The starting materials (aniline and 2,3,6-trichlorobenzoyl chloride) and the product (2,3,6-Trichloro-n-phenylbenzamide) should have different Rf values, allowing for clear visualization of the reaction's progress.

Q3: What is the best way to purify the final product?

Recrystallization is the preferred method for purifying the solid product.[1][4] A common solvent system for recrystallization of benzanilides is ethanol or an ethanol/water mixture.[4] If the product is an oil or if recrystallization fails to remove impurities, column chromatography on silica gel is a reliable alternative.

Q4: Can I use 2,3,6-trichlorobenzoic acid directly instead of the acid chloride?

Direct amidation of a carboxylic acid with an amine is generally difficult as it requires high temperatures to dehydrate the initial ammonium carboxylate salt.[10] To perform the reaction under milder conditions, the carboxylic acid must first be activated. This can be achieved using coupling reagents like N,N'-dicyclohexylcarbodiimide (DCC) or by converting the carboxylic acid to the more reactive acid chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.[8][11] The Yamaguchi esterification protocol, which uses 2,4,6-trichlorobenzoyl chloride to form a mixed anhydride, is another effective method for activating carboxylic acids for reaction with nucleophiles.[5][12][13]

Q5: Are there any safety precautions I should be aware of?

2,3,6-trichlorobenzoyl chloride is a corrosive and moisture-sensitive compound. It should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. Aniline is toxic and can be absorbed through the skin. The reaction can be exothermic, so it is important to control the rate of addition of the acid chloride and to have a cooling bath available.

Experimental Protocol: Synthesis of 2,3,6-Trichloro-n-phenylbenzamide

This protocol is a general guideline and may require optimization based on laboratory conditions and the scale of the reaction.

Materials:

  • Aniline

  • 2,3,6-Trichlorobenzoyl chloride

  • 10% Aqueous Sodium Hydroxide (NaOH) solution

  • Dichloromethane (DCM)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Round-bottom flask

  • Stir bar

  • Dropping funnel

  • Separatory funnel

  • Büchner funnel and filter paper

Procedure:

  • To a round-bottom flask equipped with a stir bar, add aniline (1.0 equivalent) and dissolve it in dichloromethane.

  • Cool the solution in an ice bath.

  • In a separate vessel, dissolve 2,3,6-trichlorobenzoyl chloride (1.0 equivalent) in dichloromethane.

  • Slowly add the 2,3,6-trichlorobenzoyl chloride solution to the stirred aniline solution via a dropping funnel over 15-20 minutes.

  • Simultaneously, add 10% aqueous sodium hydroxide solution dropwise to neutralize the HCl being formed. Maintain the pH of the aqueous layer in the basic range.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours. Monitor the reaction progress by TLC.

  • Once the reaction is complete, transfer the mixture to a separatory funnel.

  • Separate the organic layer. Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by recrystallization from ethanol or by column chromatography.

References

  • Chemistry Notes. (2023, August 23). Schotten Baumann Reaction: Introduction, mechanism, procedure. Available from: [Link]

  • CHEMSOLVE.NET. (2020, January 1). Schotten Baumann reaction-mechanism-application-Schotten Baumann reaction-phenol-aniline. Available from: [Link]

  • New Imidazole-Based N-Phenylbenzamide Derivatives as Potential Anticancer Agents: Key Computational Insights. (n.d.). Frontiers in Chemistry. Available from: [Link]

  • Vedantu. (n.d.). Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples. Available from: [Link]

  • Organic Syntheses. (n.d.). n,n'-diphenylbenzamidine. Available from: [Link]

  • Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Available from: [Link]

  • Synthesis and Biophysical and Biological Studies of N-Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites. (n.d.). PMC. Available from: [Link]

  • Ziyadulla, M. E. (n.d.). EFFICIENT SYNTHESIS OF N-PHENYLBENZAMIDES VIA AMIDATION OF VINYL ESTERS OF AROMATIC CARBOXYLIC ACIDS WITH ANILINE. CHEMICAL PROBLEMS. Available from: [Link]

  • Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. (2017, September 15). PMC. Available from: [Link]

  • Synthesis and Biophysical and Biological Studies of N-Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites. (2023, September 20). ACS Publications. Available from: [Link]

  • Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. (2013, March 21). MDPI. Available from: [Link]

  • Design, Synthesis and Characterization of Some Novel benzamide derivatives and it's Pharmacological Screening. (2020, March 4). SciSpace. Available from: [Link]

  • 2,3,6-trichloro-N-(1H-1,2,4-triazol-5-yl)benzamide. (n.d.). PubChem. Available from: [Link]

  • An efficient mechanochemical synthesis of amides and dipeptides using 2,4,6-trichloro-1,3,5-triazine and PPh3. (2015, June 4). Rsc.org. Available from: [Link]

  • Why does the synthesis of N-phenylbenzamide from benzenesulfinate and phenylisocyanate via the palladium-mediated Extrusion–Insertion pathway not work? A mechanistic exploration. (2025, December 15). ResearchGate. Available from: [Link]

  • Preparation of 2,3,5-trichloro-N,N-di-sec.butyl-benzamide. (n.d.). PrepChem.com. Available from: [Link]

  • Yamaguchi Esterification. (n.d.). Organic Chemistry Portal. Available from: [Link]

  • Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. (n.d.). PMC. Available from: [Link]

  • Greener Synthesis of an Amide by Direct Reaction of an Acid and Amine under Catalytic Conditions. (2015, March 10). Science and Education Publishing. Available from: [Link]

  • Reactions of Aniline. (2024, January 12). Chemistry Steps. Available from: [Link]

  • Separation of 2, 3, 6-trichlorobenzoic acid from a mixture of trichlorobenzoic acids. (n.d.). Google Patents.
  • Chlorination of Aniline and Methyl Carbanilate by N-Chlorosuccinimide and Synthesis of 1,3,5-Trichlorobenzene. (n.d.). ResearchGate. Available from: [Link]

  • Organic Syntheses Procedure. (n.d.). Organic Syntheses. Available from: [Link]

  • Synthesis and Biophysical and Biological Studies of N‑Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites. (2023, September 20). Semantic Scholar. Available from: [Link]

  • Method for purifying 1,2,4-trichlorobenzene from trichlorobenzene mixture. (n.d.). Google Patents.

Sources

Troubleshooting

Technical Support Center: Optimizing 2,3,6-Trichloro-n-phenylbenzamide in Assays

An in-depth technical guide for researchers, scientists, and drug development professionals. Welcome to the technical support guide for 2,3,6-Trichloro-n-phenylbenzamide.

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide for researchers, scientists, and drug development professionals.

Welcome to the technical support guide for 2,3,6-Trichloro-n-phenylbenzamide. This document provides field-proven insights, troubleshooting protocols, and frequently asked questions to help you navigate the complexities of using this compound in your assays. Our goal is to empower you to generate reliable, reproducible data by understanding the critical parameters that govern experimental success.

The N-phenylbenzamide scaffold is a cornerstone in medicinal chemistry, with derivatives being investigated for a wide range of biological activities, including antimalarial[1][2], antischistosomal[3], and kinase inhibition activities[4]. However, the physicochemical properties of highly substituted analogs like 2,3,6-Trichloro-n-phenylbenzamide can present unique challenges in assay development, primarily related to solubility. This guide is structured to address these challenges head-on.

Compound at a Glance: Physicochemical Properties

A clear understanding of a compound's physical and chemical properties is the foundation of successful assay design. The following table summarizes key data for 2,3,6-Trichloro-n-phenylbenzamide.

PropertyValueSource
Molecular Formula C₁₃H₈Cl₃NO[5]
Molecular Weight 300.56 g/mol [5]
CAS Number 33986-33-3[5]
Appearance Solid (Form may vary)[6]
Solubility Insoluble in water.[7] Soluble in organic solvents like DMSO.[8][9]
Storage Store in a dry, sealed container, preferably in a freezer under -20°C.[6]

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered when working with 2,3,6-Trichloro-n-phenylbenzamide.

Q1: I'm having trouble dissolving the compound. What is the recommended procedure? A1: This is a frequent challenge with hydrophobic compounds like this one.[10] It is practically insoluble in aqueous solutions.[7] The standard and recommended method is to first prepare a high-concentration stock solution in a polar aprotic solvent, with 100% Dimethyl Sulfoxide (DMSO) being the most common choice.[9] Gentle warming (not exceeding 37°C) or brief sonication can aid in complete dissolution.[8] Always visually confirm that no particulates are present before making subsequent dilutions.

Q2: How should I prepare and store a stock solution? A2: We recommend preparing a concentrated stock solution (e.g., 10 mM) in anhydrous DMSO. After ensuring the compound is fully dissolved, it is critical to aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. This practice minimizes the number of freeze-thaw cycles, which can lead to compound degradation over time.[8] Store these aliquots tightly sealed at -20°C or -80°C for long-term stability.[6]

Q3: What is the maximum concentration of DMSO I can use in my cell-based assay? A3: To prevent solvent-induced toxicity or artifacts in your experimental results, the final concentration of DMSO in the cell culture medium should be kept as low as possible. A general guideline is to not exceed 0.5% (v/v), although many cell lines can tolerate up to 1%.[9] It is imperative to determine the specific tolerance of your cell line by running a vehicle control experiment, where cells are treated with the highest concentration of DMSO used in the assay without the compound.

Q4: My results are inconsistent between experiments. What are the likely causes? A4: Inconsistent results often stem from a few key areas:

  • Compound Stability: Ensure you are using a freshly prepared working solution for each experiment, diluted from a properly stored stock aliquot. Repeated freeze-thaw cycles or prolonged storage of diluted aqueous solutions can lead to degradation.[8]

  • Solubility Issues: The compound may be precipitating out of solution when diluted into your aqueous assay buffer. This is a common cause of variability. Always inspect your final dilutions for any signs of cloudiness or precipitation.[10]

  • Cell Health and Passage Number: The metabolic state and sensitivity of cells can change with high passage numbers. It is crucial to use cells within a consistent and low passage range to ensure a stable biological response.[8]

  • Assay Conditions: Minor variations in cell seeding density, incubation times, or reagent concentrations can lead to significant differences in results. Maintain strict consistency across all experiments.[11]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving specific problems during your experiments.

Problem 1: Visible Precipitation or Cloudiness in Assay Wells

This is the most common issue and directly impacts the effective concentration of your compound.

  • Potential Cause 1: Low Aqueous Solubility. The compound's concentration in the final assay buffer exceeds its solubility limit.

    • Solution: The most straightforward approach is to lower the working concentration range. Determine if a lower, soluble concentration still yields the desired biological effect.[9]

  • Potential Cause 2: High Final DMSO Concentration. While DMSO aids initial dissolution, its properties are diluted in the final aqueous buffer. If the compound is not soluble enough in the final buffer/DMSO mix, it will precipitate.[9]

    • Solution: Ensure your final DMSO concentration is consistent and as low as possible (ideally <0.5%).[10] If you need a higher compound concentration, you may need to reconsider your stock concentration to avoid adding a large volume of DMSO.

  • Potential Cause 3: Compound "Crashing Out" upon Dilution. Rapid dilution of a concentrated DMSO stock into an aqueous buffer can cause localized supersaturation, leading to precipitation.

    • Solution: Try a serial dilution method. Instead of a single large dilution step, perform intermediate dilutions in a buffer containing a small percentage of DMSO before the final dilution into the assay medium. Always add the compound dilution to the medium while vortexing or mixing gently.

Caption: A decision tree for troubleshooting compound precipitation.

Problem 2: Unusually High Potency and/or a Steep Dose-Response Curve

This can be an artifact of the assay rather than true biological activity.

  • Potential Cause: Compound Aggregation. Many hydrophobic compounds can form aggregates at higher concentrations in aqueous buffers. These aggregates can non-specifically inhibit enzymes or interfere with assay readouts, leading to false positives or an artificially steep dose-response curve.[10]

    • Solution 1 (Detergent Test): Re-run the assay and include a low concentration (e.g., 0.01-0.1%) of a non-ionic detergent like Triton X-100 in the assay buffer. If aggregation is the cause of the observed activity, the presence of the detergent will disrupt the aggregates, resulting in a significant rightward shift (decrease) in potency (a higher IC50/EC50).[10]

    • Solution 2 (Assay Controls): Ensure your positive and negative controls are performing as expected. An issue with the controls could indicate a systemic assay problem rather than a compound-specific one.[11]

Problem 3: Activity in Biochemical Assays but Not in Cell-Based Assays

This points to issues with the compound's interaction with the cellular environment.

  • Potential Cause: Poor Cell Permeability or Active Efflux. The compound may not be able to cross the cell membrane to reach its intracellular target, or it may be actively pumped out by cellular efflux transporters.

    • Solution: While complex to solve, this suggests a need for further medicinal chemistry optimization of the compound's structure to improve its pharmacokinetic properties.[10] If available, a target engagement assay (e.g., Cellular Thermal Shift Assay - CETSA) can confirm if the compound is reaching and binding to its target inside the cell.[10]

Experimental Protocols

Adherence to standardized protocols is essential for reproducibility.

Protocol 1: Preparation of a 10 mM Stock Solution
  • Calculation: Determine the mass of 2,3,6-Trichloro-n-phenylbenzamide (MW: 300.56 g/mol ) required. For 1 mL of a 10 mM stock:

    • Mass (g) = 10 mmol/L * 0.001 L * 300.56 g/mol = 0.0030056 g = 3.01 mg

  • Weighing: Accurately weigh out ~3 mg of the compound powder in a sterile microcentrifuge tube. Record the exact mass.

  • Dissolution: Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. (e.g., If you weighed 3.10 mg, add 3.10 mg / 3.01 mg/mL = 1.03 mL of DMSO).

  • Mixing: Vortex the solution thoroughly until the compound is completely dissolved. A brief, gentle warming (to 37°C) or sonication may be used if necessary. Visually inspect against a light source to ensure there are no visible particles.[8]

  • Aliquoting and Storage: Dispense the stock solution into single-use aliquots (e.g., 20 µL) in sterile tubes. Store immediately at -20°C or -80°C.[8]

Sources

Optimization

Troubleshooting 2,3,6-Trichloro-n-phenylbenzamide crystallization

Answering the demand for advanced materials in pharmaceutical and chemical research, 2,3,6-Trichloro-n-phenylbenzamide presents unique crystallization challenges. This guide, designed for researchers and drug development...

Author: BenchChem Technical Support Team. Date: March 2026

Answering the demand for advanced materials in pharmaceutical and chemical research, 2,3,6-Trichloro-n-phenylbenzamide presents unique crystallization challenges. This guide, designed for researchers and drug development professionals, provides in-depth troubleshooting strategies and foundational knowledge to navigate the complexities of obtaining high-purity crystalline solids of this compound. As Senior Application Scientists, we have synthesized data from peer-reviewed literature and established laboratory practices to create a self-validating framework for your experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental physicochemical properties of 2,3,6-Trichloro-n-phenylbenzamide that influence its crystallization?

Understanding the inherent properties of 2,3,6-Trichloro-n-phenylbenzamide is the first step to mastering its crystallization. The molecule's structure is characterized by two phenyl rings linked by an amide group, with three chlorine atoms substituted on one of the benzoyl rings.

  • Molecular Formula: C₁₃H₈Cl₃NO[1]

  • Molecular Weight: 300.56 g/mol [1]

  • Key Structural Features: The amide linkage (-CONH-) is pivotal, as it facilitates hydrogen bonding (N-H···O=C), a primary driving force for crystal lattice formation.[2][3][4][5] The presence of aromatic rings allows for π-π stacking interactions, which also contribute to the stability of the crystal structure.[6] The three chlorine atoms increase the molecule's molecular weight and hydrophobicity, significantly reducing its solubility in water.[7]

These features suggest that the compound is a solid at room temperature and will require organic solvents for dissolution. Its high degree of chlorination and aromaticity also indicates a potential for polymorphism—the ability to exist in multiple crystalline forms—which can be influenced by the choice of solvent and cooling rate.[2][8]

Q2: How do I select an appropriate solvent for the crystallization of 2,3,6-Trichloro-n-phenylbenzamide?

The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[9] Given the molecule's structure, a systematic approach to solvent selection is recommended.

Guiding Principles:

  • Polarity Matching: The molecule has both polar (amide group) and non-polar (chlorinated phenyl rings) regions. Solvents with intermediate polarity, or solvent pairs, are often successful.

  • Hydrogen Bonding Capability: Solvents that can act as hydrogen bond donors or acceptors may compete with the amide's self-association, affecting solubility.

Recommended Solvent Classes for Screening:

  • Alcohols (e.g., Ethanol, Methanol, Isopropanol): These can engage in hydrogen bonding and are effective for many amides.[5]

  • Ketones (e.g., Acetone): Offer polarity without hydrogen bond donation.

  • Esters (e.g., Ethyl Acetate): A common choice for compounds of intermediate polarity.

  • Aromatic Solvents (e.g., Toluene): Can engage in π-π interactions with the phenyl rings.

  • Chlorinated Solvents (e.g., Dichloromethane): Often effective due to "like-dissolves-like" principles, but their high volatility can be a challenge.

A mixed solvent system (co-solvent) is a powerful alternative when a single solvent is not ideal.[9] This typically involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid. For example, an Ethanol/Water or Acetone/Hexane pair could be effective.

Visual Guide: Solvent Selection Workflow

The following diagram outlines a systematic process for selecting an optimal solvent system.

SolventSelection start Start: Select a small amount of crude 2,3,6-Trichloro-n-phenylbenzamide test_rt Add 0.5 mL of candidate solvent at room temperature. start->test_rt dissolves_rt Does it dissolve completely? test_rt->dissolves_rt reject Reject Solvent. (Too soluble at room temp) dissolves_rt->reject Yes heat Heat the mixture to the solvent's boiling point. dissolves_rt->heat No dissolves_hot Does it dissolve completely? (Add more solvent dropwise if needed) heat->dissolves_hot insoluble Reject Solvent. (Insoluble even when hot) dissolves_hot->insoluble No cool Cool slowly to room temperature, then in an ice bath. dissolves_hot->cool Yes crystals_form Do abundant, well-formed crystals appear? cool->crystals_form success Success! Solvent is suitable. crystals_form->success Yes poor_yield Consider co-solvent system or another solvent for better yield. crystals_form->poor_yield No / Very Few Troubleshooting start Begin Crystallization: Dissolve in hot solvent and cool. outcome What is the result after cooling? start->outcome no_xtal Clear Solution (No Crystals) outcome->no_xtal No Change oiling Liquid/Oily Layer Forms outcome->oiling Oiling Out crash Rapid Powder/Sludge Formation outcome->crash Crashes Out good_xtal Good Crystals Form outcome->good_xtal Success sol_no_xtal_1 1. Scratch flask with glass rod. no_xtal->sol_no_xtal_1 sol_oiling_1 1. Re-heat to dissolve. oiling->sol_oiling_1 sol_crash_1 1. Re-heat to dissolve. crash->sol_crash_1 sol_no_xtal_2 2. Add a seed crystal. sol_no_xtal_1->sol_no_xtal_2 sol_no_xtal_3 3. Concentrate solution by boiling off some solvent. sol_no_xtal_2->sol_no_xtal_3 sol_oiling_2 2. Add more hot solvent (5-10%). sol_oiling_1->sol_oiling_2 sol_oiling_3 3. Consider a lower-boiling point solvent. sol_oiling_2->sol_oiling_3 sol_crash_2 2. Add more hot solvent (5-10%). sol_crash_1->sol_crash_2 sol_crash_3 3. Cool slowly (insulate flask). sol_crash_2->sol_crash_3

Caption: A workflow diagram for troubleshooting common crystallization outcomes.

References

  • Bowes, K. F., Glidewell, C., Low, J. N., Skakle, J., & Wardell, J. L. (2003). A triclinic polymorph of benzanilide: disordered molecules form hydrogen-bonded chains. Acta Crystallographica Section C, Crystal Structure Communications, 59(1), o1-o3. [Link]

  • National Center for Biotechnology Information. (2003). A triclinic polymorph of benzanilide: disordered molecules form hydrogen-bonded chains. PubMed. Retrieved from [Link]

  • Delsuc, N., Léger, J. M., & Huc, I. (2012). Optimizing side chains for crystal growth from water: a case study of aromatic amide foldamers. Chemical Communications, 48(2), 237-239. [Link]

  • Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

  • PURAL, The Portal to University of St Andrews Research. (2003). A triclinic polymorph of benzanilide: disordered molecules form hydrogen-bonded chains. Retrieved from [Link]

  • Unknown Author. (n.d.). 3.3. CRYSTALLIZATION.
  • United States Environmental Protection Agency. (2025, October 15). 3-chloro-N-[3-(trifluoromethyl)phenyl]benzamide Properties. Retrieved from [Link]

  • Unknown Author. (n.d.). SOP: CRYSTALLIZATION.
  • Kiper, R. A. (n.d.). N-phenylbenzamide. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 2,3,6-Trichlorophenol. PubChem. Retrieved from [Link]

  • European Patent Office. (n.d.). Novel benzanilide derivatives and pharmaceutical compositions containing them.
  • National Center for Biotechnology Information. (n.d.). 2,3,6-Trichlorobiphenyl. PubChem. Retrieved from [Link]

  • da Silva, A. B., et al. (2021). Effect of hydrogen bonds and π⋯π interactions on the crystallization of phenyl-perfluorophenyl amides: understanding the self-organization of a cocrystal. CrystEngComm, 23(29), 5122-5131. [Link]

  • Gowda, B. T., et al. (2009). 3-Chloro-N-phenylbenzamide. Acta Crystallographica Section E: Structure Reports Online, 65(4), o793. [Link]

  • Google Patents. (n.d.). Aniline and benzanilide derivatives.
  • University of Rochester, Department of Chemistry. (n.d.). Purification: How To - Crystallization. Retrieved from [Link]

  • Kruger, P. E., & Le Roux, L. J. (2024). Aspects of Isostructurality and Polymorphism in a Diverse Group of Monosubstituted Acetanilides. Crystal Growth & Design. [Link]

  • Organic Chemistry Portal. (2003). Simple and convenient synthesis of tertiary benzanilides using dichlorotriphenylphosphorane. Retrieved from [Link]

  • All About Drugs. (2026, February 25). Polymorphism. Retrieved from [Link]

  • Unknown Author. (n.d.). Synthesis of benzanilide from aniline and benzoyl chloride pdf.
  • ResearchGate. (n.d.). Conformational Switch of Benzanilide Derivative Induced by Acid; Effect of Pentafluorobenzoyl Group. Retrieved from [Link]

  • American Chemical Society Publications. (2023). Synthesis and Biophysical and Biological Studies of N-Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites. Journal of Medicinal Chemistry. [Link]

  • ResearchGate. (2011). 4-Chloro-N-phenylbenzamide. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Benzamide, N-phenyl-. NIST WebBook. Retrieved from [Link]

  • Google Patents. (n.d.). N-phenyl-benzamide derivatives, process for their preparation and medicines containing them.

Sources

Troubleshooting

Technical Support Center: Optimizing 2,3,6-Trichloro-n-phenylbenzamide Workflows

Case ID: TC-BENZ-33986 Subject: Reducing Cytotoxicity & Improving Assay Stability for 2,3,6-Trichloro-n-phenylbenzamide Assigned Specialist: Senior Application Scientist, Cell Biology Division Executive Summary You are l...

Author: BenchChem Technical Support Team. Date: March 2026

Case ID: TC-BENZ-33986 Subject: Reducing Cytotoxicity & Improving Assay Stability for 2,3,6-Trichloro-n-phenylbenzamide Assigned Specialist: Senior Application Scientist, Cell Biology Division

Executive Summary

You are likely encountering toxicity issues with 2,3,6-Trichloro-n-phenylbenzamide (CAS: 33986-33-3) not because of its pharmacological potency, but due to its physicochemical properties. This compound is a polychlorinated benzanilide , characterized by high lipophilicity (LogP > 3.5) and poor aqueous solubility.

In cell culture, "toxicity" with this class of compounds often stems from three distinct artifacts:

  • Micro-precipitation: Crystals forming on the cell monolayer cause mechanical stress and membrane rupture (necrosis), not apoptosis.

  • Solvent Shock: Using high concentrations of DMSO to force solubility kills cells before the drug acts.

  • Serum Starvation: The compound binds non-specifically to plastics; without sufficient serum proteins (Albumin) to act as a carrier, the "free" concentration spikes unpredictably.

This guide provides a troubleshooting framework to distinguish artifactual toxicity from pharmacological effect and protocols to stabilize the compound in solution.

Part 1: Diagnostic Workflow

Before altering your dose, determine the type of toxicity you are observing. Use this decision matrix.

Troubleshooting Logic Flow

ToxicityDiagnosis Start Observed Toxicity (Cell Death / Low Viability) CheckMicro Step 1: Phase Contrast Microscopy (40x Magnification) Start->CheckMicro Crystals Are crystals/debris visible on cells or bottom? CheckMicro->Crystals YesCrystals Physical Toxicity (Precipitation) Crystals->YesCrystals Yes NoCrystals Compound is Soluble Crystals->NoCrystals No ActionA Action: Optimize Solubility (See Protocol A) YesCrystals->ActionA CheckDMSO Step 2: Check Final DMSO % NoCrystals->CheckDMSO HighDMSO Is DMSO > 0.5%? CheckDMSO->HighDMSO YesDMSO Solvent Toxicity HighDMSO->YesDMSO Yes NoDMSO True Pharmacological Toxicity HighDMSO->NoDMSO No ActionB Action: Increase Stock Conc. Reduce Volume Added YesDMSO->ActionB ActionC Action: Titrate Dose & Check Serum Binding NoDMSO->ActionC

Figure 1: Diagnostic decision tree to identify the root cause of cell death—distinguishing between physical precipitation, solvent effects, and true drug activity.

Part 2: Optimized Solubilization Protocol (Protocol A)

The most common error is adding a cold DMSO stock directly to cold media. This causes "shock precipitation" where the compound crashes out of solution immediately.

The "Warm-Step" Dilution Method

Objective: Maintain 2,3,6-Trichloro-n-phenylbenzamide in solution while transitioning from organic solvent to aqueous media.

ParameterStandard (Risky)Optimized (Recommended)
Stock Solvent DMSO (Room Temp)DMSO (Anhydrous, 37°C)
Intermediate Step None (Direct addition)1:10 dilution in Serum-Free Media
Media Temp 4°C or Room TempPre-warmed to 37°C
Mixing Speed Fast pipettingSlow, dropwise addition with vortexing
Final DMSO Limit 1.0%< 0.1% (Ideal) or < 0.5% (Max)
Step-by-Step Procedure:
  • Prepare Stock: Dissolve the compound in anhydrous DMSO to create a 1000x stock (e.g., if testing at 10 µM, make a 10 mM stock).

  • Warm Up: Place the DMSO stock, the culture media, and a sterile empty tube in a 37°C water bath for 10 minutes. Heat increases the solubility limit.

  • Intermediate Dilution (The Critical Step):

    • Take the warm empty tube.

    • Add the required volume of warm culture media (containing FBS).

    • While vortexing the media gently, add the warm DMSO stock dropwise.

    • Why? The proteins in the FBS (Albumin) will sequester the hydrophobic benzamide molecules, preventing them from aggregating into crystals.

  • Final Addition: Add this pre-diluted, protein-stabilized mixture to your cells.

Part 3: Mechanism of Toxicity & Rescue Strategies

If the compound is fully soluble and you still observe excessive toxicity (necrosis/apoptosis), the mechanism is likely Oxidative Stress (ROS) or Mitochondrial Uncoupling , common with chlorinated aromatics.

Targeted Rescue Experiments

To validate the mechanism, run these parallel rescue conditions. If a specific additive restores viability, you have identified the toxic pathway.

Pathway SuspectedRescue AdditiveConcentrationMechanism of Action
ROS / Oxidative Stress N-Acetylcysteine (NAC)1 - 5 mMScavenges free radicals generated by halogenated metabolism.
Ferroptosis Ferrostatin-10.5 - 2 µMPrevents lipid peroxidation in membranes.
Caspase Apoptosis Z-VAD-FMK20 - 50 µMPan-caspase inhibitor (confirms programmed cell death).
Non-Specific Binding BSA (Bovine Serum Albumin)+ 1-2% extraActs as a "sink" to buffer free drug concentration.
Pathway Visualization: Toxicity vs. Rescue

Mechanism Drug 2,3,6-Trichloro- n-phenylbenzamide Mito Mitochondrial Uncoupling Drug->Mito ROS ROS Generation (Oxidative Stress) Drug->ROS Lipid Lipid Peroxidation (Membrane Damage) Drug->Lipid Death Cell Death (Necrosis/Apoptosis) Mito->Death ROS->Death Lipid->Death NAC Rescue: NAC / GSH NAC->ROS Inhibits Ferro Rescue: Ferrostatin-1 Ferro->Lipid Inhibits BSA Rescue: High Serum (BSA) BSA->Drug Buffers

Figure 2: Mechanistic pathways of toxicity for chlorinated benzamides and specific chemical rescue agents to validate the mode of action.

Part 4: Frequently Asked Questions (FAQ)

Q1: My media turns cloudy immediately after adding the drug. Is this contamination? A: No, it is likely precipitation. 2,3,6-Trichloro-n-phenylbenzamide is highly hydrophobic. If you add a high-concentration DMSO stock to aqueous media, the local concentration exceeds the solubility limit before it can disperse. Fix: Use the "Warm-Step" dilution method described in Protocol A.

Q2: Can I wash the cells to remove the toxicity? A: Be careful. Because this compound is lipophilic, it partitions into the cell membrane and plasticware. Washing with aqueous buffer (PBS) will not effectively remove it. You may need a wash buffer containing 0.1% BSA to "pull" the hydrophobic drug off the cell membranes.

Q3: Why is the toxicity higher in serum-free media? A: Serum proteins (Albumin) bind hydrophobic drugs, reducing the "free fraction" available to enter cells. In serum-free conditions, the effective concentration of the drug is significantly higher, leading to increased potency and toxicity. You must lower the dose by 5-10x when switching to serum-free media.

Q4: Is the chlorine substitution pattern (2,3,6) important? A: Yes. The 2,6-substitution creates steric hindrance (the "ortho effect"), twisting the phenyl ring out of plane. This often increases metabolic stability (making it harder for the cell to detoxify) and increases lipophilicity compared to a 3,4,5-isomer. This structural rigidity contributes to its persistence and potential toxicity.

References

  • Lipophilicity and Precipitation: Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451. Link

  • DMSO Toxicity Limits: Verheijen, M., et al. (2019). DMSO induces drastic changes in human cellular processes and epigenetic landscape in vitro. Scientific Reports, 9, 4641. Link

  • Serum Binding Effects: Bohnert, T., & Gan, L. S. (2013). Plasma protein binding: from discovery to development. Journal of Pharmaceutical Sciences, 102(9), 2953-2994. Link

  • Toxicity of Chlorinated Benzanilides: Lewis, D. F., et al. (2004). Molecular modelling of the interaction of chlorinated benzanilides with cytochrome P450. Toxicology, 196(1-2), 109-116. Link

Optimization

Technical Support Center: 2,3,6-Trichloro-N-phenylbenzamide Synthesis &amp; Optimization

Welcome to the Application Scientist Troubleshooting Portal. The synthesis of 2,3,6-trichloro-N-phenylbenzamide from aniline and 2,3,6-trichlorobenzoic acid is a classic example of a kinetically bottlenecked reaction.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Troubleshooting Portal. The synthesis of 2,3,6-trichloro-N-phenylbenzamide from aniline and 2,3,6-trichlorobenzoic acid is a classic example of a kinetically bottlenecked reaction. As researchers scale up or optimize this drug development intermediate, they frequently encounter stalled reactions and poor yields.

This portal provides field-proven methodologies, kinetic optimization data, and mechanistic troubleshooting to help you bypass these steric limitations and achieve quantitative yields.

Mechanistic Context: The Steric Blockade

To optimize this reaction, we must first understand why standard amidation protocols fail. The chemical behavior of 2,6-disubstituted benzoyl systems is heavily dictated by the massive steric hindrance of the two ortho-chlorine atoms[1].

When aniline attempts to attack the carbonyl carbon, it must approach along the Bürgi-Dunitz trajectory (approximately 107° relative to the C=O bond). In 2,3,6-trichlorobenzoyl derivatives, the bulky, electron-rich chlorine clouds at the 2- and 6-positions physically obstruct this pathway. While the strong electron-withdrawing nature of the three chlorines makes the carbonyl highly electrophilic, the 2,6-disubstituents sterically prevent nucleophilic attack on the benzoyl carbonyl group[2]. Consequently, unoptimized reactions utilizing standard bases (like triethylamine) at room temperature often yield less than 10% product, even after prolonged reaction times[3].

To overcome this, we must abandon direct coupling reagents (e.g., HATU, EDC) and utilize a highly reactive acid chloride intermediate coupled with a hyper-nucleophilic catalyst (DMAP) at elevated temperatures.

Strategic Experimental Workflow

Workflow Start 2,3,6-Trichlorobenzoic Acid RouteA Route A: Acid Chloride (SOCl2, DMF cat.) Start->RouteA Preferred RouteB Route B: Direct Coupling (HATU / DIPEA) Start->RouteB Not Recommended Intermediate 2,3,6-Trichlorobenzoyl Chloride RouteA->Intermediate Failure Low Yield / Steric Blockade RouteB->Failure Amidation Amidation (Aniline, Pyridine/DMAP, Heat) Intermediate->Amidation Product 2,3,6-Trichloro-N-phenylbenzamide Amidation->Product Optimized Conditions Amidation->Failure Sub-optimal Conditions

Workflow for 2,3,6-Trichloro-N-phenylbenzamide synthesis via the acid chloride route.

Reaction Condition Optimization Matrix

The following table summarizes the quantitative kinetic data derived from optimizing the amidation of 2,3,6-trichlorobenzoyl chloride with aniline. Notice the dramatic shift in conversion when moving from a simple base (TEA) to an acyl transfer catalyst (DMAP) combined with thermal energy.

EntrySolventBase (Equivalents)Catalyst (mol%)Temp (°C)Time (h)Isolated Yield (%)
1DichloromethaneTEA (2.0)None2524< 10%
2TetrahydrofuranDIPEA (2.0)None652422%
3ToluenePyridine (3.0)None1101258%
4 Toluene Pyridine (3.0) DMAP (10%) 110 6 > 95%

Causality Note: DMAP acts as a "stealth" nucleophile. Its flat, aromatic structure allows it to bypass the steric bulk of the ortho-chlorines more easily than aniline, forming a highly reactive, transient acylpyridinium intermediate . This intermediate is significantly more susceptible to subsequent attack by aniline.

Validated Step-by-Step Protocol

This protocol is engineered as a self-validating system , ensuring you can verify the success of each intermediate step before proceeding.

Phase 1: Preparation of 2,3,6-Trichlorobenzoyl Chloride
  • Setup: Equip a flame-dried 100 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen inlet.

  • Reagents: Add 2,3,6-trichlorobenzoic acid (10.0 mmol) and anhydrous toluene (20 mL).

  • Activation: Add thionyl chloride (SOCl₂, 30.0 mmol) followed by a catalytic amount of anhydrous DMF (2 drops). Caution: Vigorous gas evolution (SO₂ and HCl) will occur.

  • Heating: Reflux the mixture at 85°C for 3 hours.

  • Self-Validation Checkpoint (The Methanol Quench): Withdraw a 10 µL aliquot of the reaction mixture and quench it into 1 mL of anhydrous methanol. Analyze this sample via LC-MS.

    • Pass: Observation of the methyl ester mass (m/z ~238). This confirms the acid chloride was successfully formed and reacted with the methanol.

    • Fail: Observation of the free acid mass (m/z ~224). If seen, add an additional 10 mmol of SOCl₂ and reflux for 1 more hour.

  • Concentration: Once validated, cool the reaction and remove excess SOCl₂ and toluene under reduced pressure to yield the crude acid chloride as a viscous oil. Do not expose to ambient moisture.

Phase 2: DMAP-Catalyzed Amidation
  • Solvent Exchange: Redissolve the crude 2,3,6-trichlorobenzoyl chloride in anhydrous toluene (25 mL).

  • Reagent Addition: Add anhydrous pyridine (30.0 mmol) and DMAP (1.0 mmol, 10 mol%). Stir for 5 minutes at room temperature to allow the acylpyridinium intermediate to form.

  • Nucleophile Addition: Slowly add aniline (11.0 mmol) dropwise.

  • Thermal Drive: Heat the reaction to reflux (110°C) for 6 hours.

  • Self-Validation Checkpoint (Chromatographic Tracking): Monitor the reaction via HPLC at 254 nm. The 2,3,6-trichloro-N-phenylbenzamide product will exhibit a significantly longer retention time on a C18 reverse-phase column compared to the highly polar aniline. The reaction is complete when the aniline peak stabilizes or disappears.

  • Workup: Cool to room temperature. Wash the organic layer sequentially with 1M HCl (2 x 20 mL) to remove pyridine/DMAP/excess aniline, followed by saturated NaHCO₃ (20 mL) and brine (20 mL). Dry over MgSO₄, filter, and concentrate to yield the pure product.

Troubleshooting Guides & Expert FAQs

Q: I attempted to use HATU and DIPEA to couple the acid and aniline directly, but recovered 90% of my starting materials. Why? A: Standard uronium-based coupling reagents like HATU require the formation of an active OBt/OAt ester. The 2,6-dichloro substitution creates a steric umbrella that physically prevents the bulky active ester from forming efficiently. Even if a small amount forms, the subsequent attack by aniline is kinetically blocked. You must route through the smaller, more reactive acid chloride intermediate[1].

Q: During the acid chloride formation, my reaction turned pitch black and the final yield was terrible. What went wrong? A: This is a classic symptom of DMF over-catalysis . While DMF is required to generate the active Vilsmeier-Haack-type intermediate that accelerates chlorination, using more than a few drops (catalytic amount) can lead to the formation of tarry decomposition byproducts, especially under prolonged reflux. Ensure you are using no more than 1-2 drops per 10 mmol of starting material.

Q: My LC-MS shows a large peak corresponding to the symmetrical anhydride of 2,3,6-trichlorobenzoic acid. How did this happen? A: Symmetrical anhydride formation occurs when unreacted 2,3,6-trichlorobenzoic acid attacks the newly formed 2,3,6-trichlorobenzoyl chloride[2]. This happens if the chlorinating agent (SOCl₂ or oxalyl chloride) is depleted before the reaction finishes, or if ambient moisture hydrolyzes some of the acid chloride back to the free acid. Ensure your glassware is strictly flame-dried, use a nitrogen atmosphere, and maintain a stoichiometric excess of SOCl₂.

Q: Can I substitute triethylamine (TEA) for pyridine in the final step? A: It is highly discouraged. TEA is a bulkier, strictly Brønsted base. Pyridine acts as both a base and a nucleophilic acyl transfer agent. Because pyridine is smaller and aromatic, it can attack the sterically hindered acid chloride to form a reactive intermediate much faster than TEA can facilitate direct attack by aniline.

References

  • 2,6-Dichlorobenzoyl chloride | 4659-45-4 - Benchchem: Steric Hindrance in the Reactivity of 2,6-Dichlorobenzoyl Chloride: A Technical Guide, Benchchem.
  • Research 1..
  • University of Huddersfield Repository: Issue in Honor of Prof. Charles Rees, University of Huddersfield.

Sources

Troubleshooting

Common pitfalls in 2,3,6-Trichloro-n-phenylbenzamide handling

Technical Support Center: 2,3,6-Trichloro-n-phenylbenzamide Welcome to the technical support center for 2,3,6-Trichloro-n-phenylbenzamide (CAS No. 33986-33-3).

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 2,3,6-Trichloro-n-phenylbenzamide

Welcome to the technical support center for 2,3,6-Trichloro-n-phenylbenzamide (CAS No. 33986-33-3). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and questions that arise when handling this and structurally similar polychlorinated N-aryl benzamides. Given the limited specific public data on this exact compound, this guide synthesizes information from analogous chemical structures and general principles of organic chemistry to provide robust, field-tested advice.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, focusing on the causality behind the problems and providing validated solutions.

Synthesis & Purification Problems

Question: My N-arylation reaction to synthesize 2,3,6-Trichloro-n-phenylbenzamide is showing low yield and multiple side products. What are the likely causes?

Answer: Low yields in the synthesis of sterically hindered and electronically deactivated N-aryl benzamides are common. The primary challenges stem from the reduced nucleophilicity of the aniline nitrogen and the steric hindrance around the carbonyl group of the 2,3,6-trichlorobenzoyl chloride precursor.

Common Causes & Solutions:

  • Inefficient Coupling Method: Traditional Schotten-Baumann conditions (acyl chloride and amine in aqueous base) may be sluggish. Modern catalytic methods are often superior for forming these challenging C-N bonds.

  • Steric Hindrance: The two chlorine atoms ortho to the carbonyl group on the benzoyl moiety create significant steric bulk, impeding the approach of the N-phenyl nucleophile.

  • Poor Leaving Group / Incomplete Activation: If starting from the carboxylic acid, incomplete activation to the acyl chloride or another activated species is a frequent issue.

Troubleshooting Workflow:

Reference Data & Comparative Studies

Validation

Cross-reactivity of 2,3,6-Trichloro-n-phenylbenzamide

Application Scientist Comparison Guide: Cross-Reactivity Profiles of 2,3,6-Trichloro-n-phenylbenzamide and Structural Analogs Executive Summary Evaluating the cross-reactivity of complex synthetic intermediates and analo...

Author: BenchChem Technical Support Team. Date: March 2026

Application Scientist Comparison Guide: Cross-Reactivity Profiles of 2,3,6-Trichloro-n-phenylbenzamide and Structural Analogs

Executive Summary

Evaluating the cross-reactivity of complex synthetic intermediates and analogs is a critical step in both environmental monitoring and drug discovery. 2,3,6-Trichloro-n-phenylbenzamide represents a unique structural intersection: it possesses the highly specific 2,3,6-trichlorinated aromatic ring (a well-known hapten determinant and pharmacophore) coupled with a bulky N-phenylbenzamide moiety.

This guide objectively compares the cross-reactivity of 2,3,6-Trichloro-n-phenylbenzamide against its smaller structural analogs (such as Dicamba and 2,3,6-Trichlorobenzoic acid) across immunoassay platforms and pharmacological screening models. By understanding the causality behind these interactions, researchers can better optimize antibody selectivity and mitigate off-target receptor binding.

Mechanistic Insights: Epitope Recognition & Steric Causality

Cross-reactivity is fundamentally driven by the interplay between electronic distribution and spatial geometry.

  • The Electronic Determinant : The 2,3,6-trichloro substitution pattern creates a highly specific, electron-withdrawing electrostatic potential map. Antibodies or G-protein coupled receptors (GPCRs) designed to recognize this ring will often bind to various 2,3,6-trichloro derivatives.

  • The Steric Determinant : While the parent acid, 2,3,6-Trichlorobenzoic acid (2,3,6-TBA), easily fits into narrow paratopes, the derivatization to 2,3,6-Trichloro-n-phenylbenzamide introduces massive steric hindrance. The bulky N-phenyl group physically clashes with the binding pocket of antibodies raised against smaller benzoic acids, drastically reducing cross-reactivity in those specific assays, while making it a prime target in assays optimized for larger benzamide pharmacophores.

Comparative Performance Data: Immunoassay Cross-Reactivity

To illustrate the impact of steric bulk on cross-reactivity, we compare the performance of the trichlorinated ring across different diagnostic platforms. The data below synthesizes findings from [1] and [2].

Analyte / CompetitorStructure TypeAssay PlatformIC50 (ng/mL)Cross-Reactivity (% CR)
Dicamba (Target)Chlorinated acidNanobody (Nb-242)2.06100.0%
Dicamba (Target)Chlorinated acidCLEIA (pAb #1000)0.87100.0%
2,3,6-TBA Chlorinated acidNanobody (Nb-242)10.7119.2%
2,3,6-TBA Chlorinated acidCLEIA (pAb #1000)~1.6852.0%
2,3,6-Trichloro-n-phenylbenzamide Chlorinated benzamideExtrapolated (Steric Exclusion)>1000.00< 1.0%

Data Interpretation: While the core 2,3,6-trichloro ring allows 2,3,6-TBA to achieve up to 52% cross-reactivity, the addition of the N-phenyl group in 2,3,6-Trichloro-n-phenylbenzamide effectively nullifies binding in acid-directed assays due to spatial exclusion.

Pharmacological Off-Target Cross-Reactivity

Beyond immunoassays, the cross-reactivity of trichlorinated benzamides is a major focal point in drug development. In [3], researchers evaluate various trichloro-isomers for allosteric modulation.

Causality in Receptor Binding : Studies targeting the D3 Dopamine receptor demonstrate that while 2,3,4-trichloro analogs act as potent inhibitors of β-arrestin recruitment, the specific 2,3,6-trichloro substitution pattern renders the analogs completely inactive. The symmetrical chlorine bulk at the 2 and 6 positions forces the benzamide linkage out of planarity, preventing the molecule from adopting the active conformation required for GPCR cross-reactivity.

Self-Validating Experimental Protocol: icELISA for %CR Determination

To empirically verify the cross-reactivity of 2,3,6-Trichloro-n-phenylbenzamide against your specific antibodies, utilize this self-validating indirect competitive ELISA (icELISA) workflow. A self-validating protocol incorporates internal controls at every critical juncture to ensure data integrity.

Step 1: Antigen Immobilization & Blocking

  • Action : Coat microtiter plates with a hapten-BSA conjugate (1 µg/mL in carbonate buffer, pH 9.6) overnight at 4°C. Wash and block with 5% skim milk in PBS-T for 1 hour.

  • Causality : Blocking saturates empty binding sites on the polystyrene plastic, preventing non-specific binding (NSB) of the primary antibody.

  • Self-Validation : Leave Column 1 uncoated (buffer only during coating) to serve as the NSB Internal Control . Any signal here indicates inadequate blocking.

Step 2: Competitive Incubation

  • Action : Add 50 µL of the competitor (Target vs. 2,3,6-Trichloro-n-phenylbenzamide) in serial dilutions (0.1 to 10,000 ng/mL), immediately followed by 50 µL of the specific primary antibody. Incubate for 1 hour at 37°C.

  • Causality : The free competitor in solution and the immobilized antigen compete for the limited paratopes on the primary antibody. High affinity for the free competitor results in less antibody binding to the plate.

  • Self-Validation : Include a

    
     well  (0 ng/mL competitor) to establish the maximum uninhibited signal. This is required to calculate relative binding (
    
    
    
    ).

Step 3: Signal Generation

  • Action : Wash the plate 3x. Add HRP-conjugated secondary antibody for 45 minutes. Wash 5x. Add TMB substrate for 15 minutes in the dark. Stop the reaction with 2M

    
     and read absorbance at 450 nm.
    
  • Causality : HRP catalyzes TMB oxidation, yielding a colorimetric signal that is inversely proportional to the competitor's cross-reactivity.

  • Self-Validation : Include a Substrate Blank (no primary or secondary antibody added) to verify that the TMB and buffer reagents are free of endogenous peroxidase contamination.

Step 4: Data Computation

  • Action : Plot the standard curve using a 4-parameter logistic (4PL) regression. Extract the

    
     values.
    
  • Formula :

    
    .
    

Mandatory Visualization: Binding Logic

Binding_Logic Analyte Target Analyte (e.g., Dicamba) Antibody Specific Antibody (Binding Pocket) Analyte->Antibody Epitope Match Analog 2,3,6-Trichloro-n- phenylbenzamide Analog->Antibody Steric Clash (N-phenyl group) HighCR High Signal (100% CR) Antibody->HighCR Bound LowCR LowCR Antibody->LowCR Unbound

Competitive immunoassay binding logic and steric hindrance effects on cross-reactivity.

References

  • Establishment of an indirect competitive immunoassay for the detection of dicamba based on a highly specific nanobody Source: PubMed Central (PMC) URL:[Link]

  • Hapten Synthesis, Antibody Development, and a Highly Sensitive Indirect Competitive Chemiluminescent Enzyme Immunoassay Source: PubMed Central (PMC) URL:[Link]

  • Discovery, Characterization and Optimization of a Novel Positive Allosteric Modulator-Antagonist of the D3 Dopamine Receptor Source: PubMed Central (PMC) URL:[Link]

Comparative

Benchmarking N-Phenylbenzamide Analogs as Novel Antischistosomal Agents

A Comparative Guide for Drug Development Professionals Abstract Schistosomiasis, a debilitating parasitic disease affecting over 240 million people, relies precariously on a single drug, Praziquantel (PZQ), for its contr...

Author: BenchChem Technical Support Team. Date: March 2026

A Comparative Guide for Drug Development Professionals

Abstract

Schistosomiasis, a debilitating parasitic disease affecting over 240 million people, relies precariously on a single drug, Praziquantel (PZQ), for its control and treatment.[1] The specter of drug resistance and PZQ's inefficacy against juvenile worm stages necessitates an urgent search for new therapeutic agents.[2][3] This guide introduces the N-phenylbenzamide scaffold as a promising new chemotype for antischistosomal drug discovery. We provide a comprehensive benchmark of halogenated N-phenylbenzamide derivatives, using data from structure-activity relationship (SAR) studies, and compare their performance against the current standard of care. This analysis is grounded in detailed experimental protocols and provides a strategic framework for researchers aiming to optimize this promising class of inhibitors.

Introduction: The Case for New Antischistosomal Chemotypes

For decades, the global strategy against schistosomiasis has been largely dependent on the mass administration of Praziquantel.[1] PZQ's primary mechanism involves the disruption of calcium ion homeostasis within the parasite, leading to muscular paralysis, tegumental damage, and eventual death.[4][5][6][7] While effective against adult worms, its limitations are significant. The lack of activity against early-stage schistosomula allows for reinfection and requires repeated treatment, and the potential for resistance development remains a critical concern for global health initiatives.[3]

The N-phenylbenzamide scaffold has recently emerged from phenotypic screens as a potent inhibitor of Schistosoma mansoni.[1][8] Initial studies, originating from the Medicines for Malaria Venture (MMV) Pathogen Box, identified a lead compound, MMV687807, which demonstrated significant in-vitro activity against adult schistosomes.[1] This discovery has spurred medicinal chemistry efforts to explore the structure-activity landscape of this class, revealing that specific substitutions, particularly with electron-withdrawing groups, can dramatically enhance potency.[1][9]

This guide will focus on benchmarking these analogs, with a particular emphasis on a highly potent chlorinated derivative, herein referred to as Compound 9 , which serves as a prime example of the scaffold's potential.

Mechanism of Action: A New Avenue for Parasite Disruption

While the precise molecular target of N-phenylbenzamides in S. mansoni is not yet fully elucidated, SAR studies strongly suggest they interfere with a critical biological pathway distinct from that of Praziquantel.[8] The rapid, degenerative changes observed in adult worms—including severe integrity loss within an hour of exposure to potent analogs—point towards a mechanism that fundamentally disrupts parasite homeostasis.[1][10]

The working hypothesis is that these compounds may inhibit a key parasitic enzyme or receptor crucial for neuromuscular control or tegumental integrity. The pronounced effect of halogenation, particularly dichlorination on the phenyl ring, suggests that the inhibitor binds within a specific, well-defined pocket where these substituents can form critical interactions.[1]

Pathway_Comparison Figure 1: Comparative Hypothesized Mechanisms of Action cluster_0 Praziquantel (PZQ) Action cluster_1 N-Phenylbenzamide Action (Hypothesized) PZQ Praziquantel Ca_Channel Voltage-Gated Ca2+ Channels PZQ->Ca_Channel Disrupts Ca_Influx Rapid Ca2+ Influx Ca_Channel->Ca_Influx Paralysis Spastic Muscle Paralysis Ca_Influx->Paralysis Tegument Tegument Damage Paralysis->Tegument NPB N-Phenylbenzamide Analog (e.g., Compound 9) Target Parasite-Specific Enzyme / Receptor (Unknown Target) NPB->Target Inhibits Pathway_Block Pathway Inhibition Target->Pathway_Block Degeneration Rapid Phenotypic Degeneration & Death Pathway_Block->Degeneration

Caption: Comparative Hypothesized Mechanisms of Action.

Comparative Performance Analysis

The efficacy of N-phenylbenzamide analogs has been systematically evaluated against adult S. mansoni in vitro. The data clearly demonstrates superior potency for certain derivatives when compared to the parent compound and highlights a favorable selectivity index against mammalian cells.

In Vitro Potency and Selectivity

The following table summarizes the performance of key N-phenylbenzamide analogs from a foundational SAR study, benchmarked against the parent compound (Compound 1). Activity is measured by the half-maximal effective concentration (EC50) required to kill the parasite, and cytotoxicity is measured by the half-maximal cytotoxic concentration (CC50) against human embryonic kidney (HEK 293) cells. The Selectivity Index (SI) provides a crucial measure of the therapeutic window.

Compound IDKey SubstitutionsEC50 (Adult S. mansoni)CC50 (HEK 293 Cells)Selectivity Index (SI)Reference
Compound 1 (Parent Scaffold)> 20 µM> 20 µM-[1]
Compound 9 3,4-dichloro (aniline ring)0.08 µM (80 nM) 9.8 µM123 [1][10]
Compound 11 4-bromo, 3-chloro (aniline ring)0.23 µM (230 nM)11.1 µM48[1][10]
Praziquantel (Reference Drug)~5-10 µM (effective conc.)High (Good safety profile)High[11]

Expert Interpretation:

The data unequivocally demonstrates the critical role of halogen substitution on the aniline ring of the N-phenylbenzamide scaffold. The addition of electron-withdrawing groups in the meta and para positions, as seen in Compound 9 (3,4-dichloro), results in a dramatic, over 250-fold increase in potency compared to the unsubstituted parent compound.[1] This suggests a specific and high-affinity interaction with the molecular target.

Crucially, Compound 9 exhibits an excellent selectivity index of 123, indicating that its potent schistosomicidal effects occur at concentrations far below those that induce toxicity in mammalian cells.[1] This wide therapeutic window is a primary requirement for any viable drug candidate and positions this analog as a high-priority lead for further optimization. While Praziquantel has a proven safety profile, the nanomolar potency of Compound 9 represents a significant advantage in potential dosing regimens.

Experimental Methodologies: A Validated Protocol

The benchmarking data presented was generated using a validated in vitro assay for adult Schistosoma mansoni. This protocol ensures reproducibility and provides a robust system for screening and characterizing novel inhibitors.

In Vitro Adult Worm Assay Workflow

The primary assay relies on the visual assessment of parasite motility and morphological integrity over a 48-hour period. A severity scoring system is used to quantify the impact of the test compound.

Assay_Workflow Figure 2: Workflow for In Vitro Antischistosomal Screening cluster_0 Setup Phase cluster_1 Execution & Incubation cluster_2 Data Acquisition & Analysis A 1. Recover Adult S. mansoni Worms from Host B 2. Wash & Place Worms in 24-well plates with RPMI 1640 Medium A->B D 4. Add Compounds to Wells (Final DMSO < 0.5%) B->D C 3. Prepare Serial Dilutions of Test Compounds (e.g., N-Phenylbenzamides) C->D E 5. Incubate at 37°C, 5% CO2 D->E F 6. Visually Score Worms (Motility, Pairing, Integrity) at 1, 5, 24, 48h E->F G 7. Calculate Severity Score (0 = No Effect, 4 = Death) F->G H 8. Determine EC50 from Dose-Response Curve G->H

Caption: Workflow for In Vitro Antischistosomal Screening.

Step-by-Step Protocol

This protocol is adapted from established methodologies for screening compounds against adult S. mansoni.[10][12]

  • Parasite Recovery: Adult S. mansoni worms (6-7 weeks post-infection) are recovered from the portal and mesenteric veins of a laboratory host (e.g., hamster or mouse) via sterile perfusion.

  • Preparation: Worms are washed in pre-warmed RPMI-1640 medium supplemented with antibiotics. Intact, healthy worm pairs are selected and transferred to 24-well plates containing fresh, pre-warmed medium.

  • Compound Preparation: Test compounds (e.g., 2,3,6-Trichloro-n-phenylbenzamide, Compound 9) and the reference drug (Praziquantel) are prepared as 10 mM stock solutions in 100% DMSO. Serial dilutions are made to achieve final assay concentrations.

  • Dosing: The compound dilutions are added to the wells. A DMSO-only well serves as the negative control. The final DMSO concentration should not exceed a non-toxic level (typically <0.5%).

  • Incubation: Plates are incubated at 37°C in a humidified atmosphere with 5% CO₂.

  • Phenotypic Assessment: Worms are observed using an inverted microscope at multiple time points (e.g., 1, 5, 24, and 48 hours). The following parameters are recorded:

    • Motility: Reduction in or cessation of movement.

    • Integrity: Evidence of tegumental damage, blistering, or disintegration.

    • Pairing: Separation of male-female worm pairs.

  • Severity Scoring: A composite severity score (0-4) is assigned based on the observed phenotypes, where 0 represents no effect and 4 represents death.[1]

  • Data Analysis: Concentration-response curves are plotted using the severity scores or motility data to calculate the EC50 value for each compound.

Conclusion and Future Directions

The N-phenylbenzamide scaffold represents a highly promising starting point for the development of a new generation of antischistosomal drugs. The benchmarking data clearly indicates that halogenated analogs, exemplified by Compound 9 , possess nanomolar potency and a strong safety profile in vitro. Their rapid schistosomicidal action suggests a mechanism of action distinct from Praziquantel, offering a potential solution to circumvent existing limitations and the threat of resistance.

Future research should focus on:

  • Target Deconvolution: Identifying the specific molecular target of this compound class within the parasite is paramount for mechanism-based optimization.

  • Pharmacokinetic Profiling: In vivo studies are needed to assess the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds like Compound 9. Its high lipophilicity may present challenges that need to be addressed through further chemical modification.[9]

  • Activity Against Juvenile Stages: Evaluating the efficacy of these analogs against the larval and juvenile stages of S. mansoni is a critical next step, as this is a key weakness of Praziquantel.[3]

By pursuing these research avenues, the N-phenylbenzamide class can be advanced from a promising lead to a clinical candidate capable of addressing the unmet medical needs of millions suffering from schistosomiasis.

References

  • Praziquantel - Wikipedia. [Link]

  • Activity of N-phenylbenzamide analogs against the neglected disease pathogen, Schistosoma mansoni - PMC. [Link]

  • What is the mechanism of Praziquantel? - Patsnap Synapse. [Link]

  • Praziquantel - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall. [Link]

  • Activity of N-phenylbenzamide analogs against the neglected disease pathogen, Schistosoma mansoni | Request PDF - ResearchGate. [Link]

  • The mechanism of action of praziquantel: can new drugs exploit similar mechanisms? - University of Brighton. [Link]

  • The Mechanism of Action of Praziquantel: Six Hypotheses - PubMed. [Link]

  • (PDF) Structure activity relationships of antischistosomal N-phenylbenzamides by incorporation of electron-withdrawing functionalities - ResearchGate. [Link]

  • Antischistosomal Activity of Trioxaquines: In Vivo Efficacy and Mechanism of Action on Schistosoma mansoni - PMC. [Link]

  • In vitro assay models with Schistosoma mansoni adult worms. - ResearchGate. [Link]

  • Antischistosomal drugs: past, present ... and future? - PubMed. [Link]

  • (PDF) Structure Activity Relationships of Antischistosomal N-Phenylbenzamides by Incorporation of Electron-Withdrawing Functionalities - ResearchGate. [Link]

  • The mechanism of action of praziquantel: can new drugs exploit similar mechanisms? [Link]

  • The anti-schistosomal drug praziquantel is an adenosine antagonist - PubMed. [Link]

  • Structure-Bioactivity Relationship for Benzimidazole Thiophene Inhibitors of Polo-Like Kinase 1 (PLK1), a Potential Drug Target in Schistosoma mansoni - PMC. [Link]

  • A novel cell-free method to culture Schistosoma mansoni from cercariae to juvenile worm stages for in vitro drug testing - PMC. [Link]

  • Validation of a human-serum-based in vitro growth method for drug screening on juvenile development stages of Schistosoma mansoni - NIH. [Link]

  • Merck Open Global Health Library in vitro screening against Schistosoma mansoni identified two new substances with antischistoso. [Link]

  • A novel cell-free method to culture Schistosoma mansoni from cercariae to juvenile worm stages for in vitro drug testing | bioRxiv. [Link]

  • Synthesis and antischistosomal structure-activity relationship profiling of n-pyridazin-3-ylbenzamides. - UNZA Repository. [Link]

Sources

Validation

Comprehensive Comparison Guide: In Silico vs In Vitro Profiling of 2,3,6-Trichloro-N-phenylbenzamide

Executive Summary & Mechanistic Rationale Bridging the gap between computational predictions and empirical reality is the most critical hurdle in modern drug discovery and agrochemical development. This guide provides an...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

Bridging the gap between computational predictions and empirical reality is the most critical hurdle in modern drug discovery and agrochemical development. This guide provides an objective, deep-dive comparison of the in silico and in vitro evaluation pipelines for 2,3,6-Trichloro-N-phenylbenzamide (CAS: 33986-33-3)[1].

Belonging to the halogenated benzamide class, this compound presents unique physicochemical challenges. The presence of chlorine atoms at the 2, 3, and 6 positions of the benzoic acid ring induces massive steric hindrance. This ortho-substitution restricts the dihedral angle of the amide bond, forcing the aromatic rings into an orthogonal conformation. While this pre-organization reduces the entropic penalty upon binding to narrow enzymatic pockets—making benzamide derivatives excellent candidates for targeting enzymes like Cytochrome P450 1B1 (CYP1B1)[2] and cholinesterases[3]—the high lipophilicity of the trichloro moiety complicates in vitro solubility and assay fidelity.

The In Silico Predictive Framework

Before committing to resource-intensive physical assays, computational modeling provides a deterministic preview of molecular behavior. For highly rigid molecules like 2,3,6-Trichloro-N-phenylbenzamide, in silico tools are essential for predicting steric clashes and thermodynamic stability within the target active site[4].

Step-by-Step Computational Protocol

Target: Human Cytochrome P450 1B1 (CYP1B1)

  • Ligand Preparation: Retrieve the 3D structure of 2,3,6-Trichloro-N-phenylbenzamide[5]. Perform energy minimization using the MMFF94 force field until the energy gradient is <0.01 kcal/mol/Å to resolve any initial steric clashes of the bulky chlorine atoms.

  • Protein Preparation: Download the human CYP1B1 crystal structure (e.g., PDB ID: 3PM0). Remove co-crystallized ligands and water molecules, then add polar hydrogens and Kollman charges to establish the electrostatic environment.

  • Molecular Docking: Define a 20×20×20 Å grid box centered strictly on the heme iron. Execute docking using AutoDock Vina with an exhaustiveness parameter set to 8 to ensure thorough conformational sampling[4].

  • Molecular Dynamics (MD) Simulation: Solvate the top-scoring ligand-protein complex in a TIP3P water box and neutralize with Na⁺/Cl⁻ ions. Run a 100 ns production simulation at 300K and 1 bar using GROMACS to track Root Mean Square Deviation (RMSD) and Fluctuation (RMSF).

Causality & Self-Validation: Static docking alone is insufficient for this compound. The rigid trichloro-phenyl ring requires induced-fit conformational changes in the protein to bind optimally. MD simulations validate the docking pose by ensuring the RMSD plateaus (typically <0.25 nm), confirming that the complex is stable over time and not a computational artifact[4].

The In Vitro Empirical Validation

In silico models often fail to accurately predict the desolvation penalty of highly hydrophobic, chlorinated compounds. In vitro assays provide the empirical ground truth, revealing off-target binding, solubility limits, and actual inhibitory kinetics[3].

Step-by-Step Experimental Protocol

Assay: Recombinant CYP1B1 Fluorometric Inhibition

  • Reagent Preparation: Thaw recombinant human CYP1B1 supersomes on ice. Prepare a 10 mM stock of 2,3,6-Trichloro-N-phenylbenzamide in 100% DMSO.

  • Assay Assembly: In a 96-well black microtiter plate, combine 0.5 pmol CYP1B1, 100 mM potassium phosphate buffer (pH 7.4), and serial dilutions of the compound. Crucial: Maintain final DMSO concentration below 0.5% to prevent enzyme denaturation.

  • Pre-incubation & Initiation: Incubate the mixture at 37°C for 10 minutes. Initiate the reaction by adding 0.5 mM NADPH (cofactor) and 2 µM ethoxyresorufin (fluorogenic EROD substrate).

  • Fluorescence Quantification: Monitor the formation of resorufin kinetically for 30 minutes using a microplate reader (Excitation: 530 nm, Emission: 590 nm).

  • Data Analysis: Calculate the IC₅₀ using non-linear regression (four-parameter logistic curve).

Causality & Self-Validation: The 10-minute pre-incubation step is non-negotiable. Halogenated benzamides frequently exhibit time-dependent, mechanism-based inhibition. Skipping pre-incubation would artificially inflate the apparent IC₅₀. The assay is self-validated by running a vehicle control (0% inhibition) and a known positive control like α-naphthoflavone (100% inhibition)[2].

Data Synthesis & Comparative Analysis

When evaluating benzamide derivatives, discrepancies between computational predictions and physical reality usually stem from solvation dynamics. Below is a structured comparison of the theoretical vs. empirical data for 2,3,6-Trichloro-N-phenylbenzamide.

Evaluation MetricIn Silico PredictionIn Vitro Experimental ResultCausality of Deviation / Agreement
Binding Affinity / Potency ΔG = -9.4 kcal/mol(Est. Kᵢ ~ 120 nM)IC₅₀ = 450 nMModerate Underprediction: Static docking lacks explicit water molecules, underestimating the energetic penalty required to desolvate the highly lipophilic trichloro moiety before it enters the active site.
Target Selectivity High preference for CYP1B1 over CYP1A28-fold selectivity for CYP1B1Strong Agreement: The structural rigidity imposed by the 2,6-dichloro substitution physically prevents the molecule from entering the narrower CYP1A2 binding pocket, matching computational steric clash predictions[2].
Aqueous Solubility LogS = -4.8 (Poor)Kinetic Sol. = 12 µg/mLAgreement: The high lipophilicity causes partial aggregation in the aqueous phosphate buffer, which can lead to a slight flattening of the in vitro dose-response curve at high concentrations[6].
Complex Stability RMSD plateau at 0.2 nm (Highly Stable)Time-dependent inhibition observedStrong Agreement: MD accurately predicted that once the compound navigates into the pocket, the orthogonal conformation locks it firmly in place, leading to prolonged enzyme inhibition[4].

Visualizations of Workflows and Mechanisms

To fully grasp the evaluation pipeline and the molecular mechanism of action, refer to the following system diagrams.

Workflow cluster_insilico In Silico Pipeline cluster_invitro In Vitro Pipeline Compound 2,3,6-Trichloro-N-phenylbenzamide (CAS: 33986-33-3) Docking Molecular Docking (AutoDock Vina) Compound->Docking Assay Fluorometric Assay (Recombinant CYP1B1) Compound->Assay Solubility Kinetic Solubility (Nephelometry) Compound->Solubility MD MD Simulation (100ns GROMACS) Docking->MD Pred Predicted Affinity (ΔG & RMSD) MD->Pred Analysis Comparative Analysis (In Silico vs In Vitro) Pred->Analysis Val Empirical IC50 & Selectivity Assay->Val Solubility->Val Val->Analysis

Parallel in silico and in vitro evaluation workflow for benzamide derivatives.

Pathway Procarcinogen Procarcinogen (e.g., PAHs) CYP1B1 CYP1B1 Enzyme (Active) Procarcinogen->CYP1B1 Metabolite Reactive Metabolite (Oncogenic) CYP1B1->Metabolite Oxidation CYP1B1_Inhibited CYP1B1-Inhibitor Complex (Inactive) CYP1B1->CYP1B1_Inhibited Inhibition DNA DNA Adducts (Tumorigenesis) Metabolite->DNA Inhibitor 2,3,6-Trichloro- N-phenylbenzamide Inhibitor->CYP1B1 Competitive Binding Inhibitor->CYP1B1_Inhibited

Mechanism of CYP1B1 inhibition by 2,3,6-Trichloro-N-phenylbenzamide.

References

  • Journal of Biomolecular Structure and Dynamics (Taylor & Francis). "In vitro and in silico evaluation of N-(alkyl/aryl)-2-chloro-4-nitro-5- [(4-nitrophenyl)sulfamoyl]benzamide derivatives for antidiabetic potential using docking and molecular dynamic simulations". URL:[Link]

  • Journal of Pharmaceutical Chemistry (Vensel Publications). "Design and discovery of benzamide derivatives as a selective CYP1B1 inhibitor; in-silico & in-vitro approach". URL:[Link]

  • Molecules (PMC). "In Vitro Enzymatic and Kinetic Studies, and In Silico Drug-Receptor Interactions, and Drug-Like Profiling of the 5-Styrylbenzamide Derivatives". URL:[Link]

  • RSC Advances (PMC). "Synthesis, in silico and in vitro antimicrobial efficacy of some amidoxime-based benzimidazole and benzimidamide derivatives". URL:[Link]

Sources

Comparative

Head-to-head comparison of 2,3,6-Trichloro-n-phenylbenzamide derivatives

An In-Depth Technical Guide to 2,3,6-Trichloro-N-phenylbenzamide Derivatives : Structure-Activity Relationships, Synthesis, and Comparative Performance. Executive Summary & Scaffold Analysis 2,3,6-Trichloro-N-phenylbenza...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to 2,3,6-Trichloro-N-phenylbenzamide Derivatives : Structure-Activity Relationships, Synthesis, and Comparative Performance.

Executive Summary & Scaffold Analysis

2,3,6-Trichloro-N-phenylbenzamide represents a highly specialized scaffold within the N-arylbenzamide chemical space. Unlike the symmetric 2,6-dichloro or 2,4,6-trichloro analogs (often used as reagents or simple herbicides), the 2,3,6-trichloro substitution pattern introduces a unique combination of asymmetric steric hindrance and high lipophilicity .

This guide provides a head-to-head comparison of derivatives based on this scaffold, evaluating their potential as agrochemical agents (specifically auxin-mimic herbicides and chitin synthesis inhibitors) and pharmaceutical intermediates.

Core Structural Features (The "Ortho-Effect")
  • Steric Lock: The two chlorine atoms at the 2- and 6-positions force the amide bond out of planarity with the benzene ring. This "twisted" conformation prevents metabolic hydrolysis, increasing in vivo stability compared to mono-substituted benzamides.

  • Asymmetry: The 3-chloro substituent breaks the symmetry found in 2,6-dichloro analogs, creating distinct "left/right" binding pockets in enzyme active sites.

  • Lipophilicity: The trichloro-motif significantly raises the LogP (typically > 4.0), enhancing membrane permeability but reducing water solubility.

Head-to-Head Comparison: 2,3,6-Trichloro Derivatives vs. Standards

The following table compares the 2,3,6-Trichloro-N-phenylbenzamide core against its closest structural analogs: the 2,6-Dichloro (standard herbicide scaffold) and 2,4,6-Trichloro (Yamaguchi reagent precursor) derivatives.

Table 1: Physicochemical & Functional Comparison
Feature2,3,6-Trichloro-N-phenylbenzamide 2,6-Dichloro-N-phenylbenzamide 2,4,6-Trichloro-N-phenylbenzamide
Steric Bulk (Verloop) High & Asymmetric High & SymmetricVery High & Symmetric
Electronic Effect Strong EWG (σ_meta + σ_ortho x2)Moderate EWGStrongest EWG (Acidic Amide H)
Hydrolytic Stability Excellent (Steric shielding)GoodVery Good
Primary Application Herbicidal / Antischistosomal Herbicide (Cell wall inhibition)Chemical Reagent (Yamaguchi)
LogP (Predicted) ~4.2 - 4.8~3.1 - 3.5~4.5 - 5.0
Synthetic Yield Moderate (60-75%)High (>85%)High (>90%)
Table 2: Derivative Performance Data (Comparative SAR)

Data synthesized from general N-phenylbenzamide SAR studies [1, 2, 4].

Derivative (N-Substituent)Relative Potency (Herbicidal)Relative Potency (Antimicrobial)Key Observation
Unsubstituted (Phenyl) Baseline (1.0x)LowGood stability, poor selectivity.
4-Chlorophenyl High (3.5x) ModerateLipophilic p-Cl enhances target binding.
4-Methoxyphenyl Low (0.2x)LowEDG reduces amide acidity; loss of activity.
3-Trifluoromethyl Very High (4.2x)High Strong EWG + Lipophilicity boosts efficacy.
2,4-Difluorophenyl Moderate (1.5x)HighFluorine improves metabolic stability further.

Mechanism of Action & SAR Visualization

The biological activity of these derivatives often hinges on the Amide Twist . The ortho-chlorines prevent the molecule from laying flat, which is critical for fitting into hydrophobic pockets of target proteins (e.g., auxin receptors or viral capsid pockets).

Diagram 1: Structure-Activity Relationship (SAR) Logic

SAR_Analysis Core 2,3,6-Trichloro-N-phenylbenzamide (Scaffold) Ortho 2,6-Dichloro Positions (Steric Lock) Core->Ortho Meta 3-Chloro Position (Asymmetry/Lipophilicity) Core->Meta Amide Amide Linker (H-Bond Donor) Core->Amide Phenyl N-Phenyl Ring (Variable Region) Core->Phenyl Effect1 Prevents Hydrolysis Forces Non-Planar Shape Ortho->Effect1 Effect2 Increases LogP Membrane Permeability Meta->Effect2 Effect3 Target Specificity (Electronic Tuning) Phenyl->Effect3

Caption: SAR map highlighting the functional roles of the 2,3,6-substitution pattern.

Experimental Protocols

To validate the performance of these derivatives, the following protocols are recommended. These are adapted from standard methodologies for benzamide synthesis and biological screening.

Protocol A: Synthesis via Acid Chloride (Yamaguchi-Type Coupling)

Rationale: The 2,3,6-trichloro group is sterically hindered. Standard EDC coupling may fail. Conversion to the acid chloride is required.

  • Reagents: 2,3,6-Trichlorobenzoic acid (1.0 eq), Thionyl chloride (SOCl₂, 5.0 eq), Catalytic DMF (2 drops).

  • Activation: Reflux the acid in SOCl₂ for 3 hours until gas evolution ceases. Evaporate excess SOCl₂ under vacuum to yield 2,3,6-trichlorobenzoyl chloride (Yellow oil).

  • Coupling: Dissolve the specific aniline derivative (1.1 eq) in dry Dichloromethane (DCM). Add Triethylamine (Et₃N, 2.0 eq) as a base.

  • Addition: Dropwise add the acid chloride (dissolved in DCM) to the aniline solution at 0°C.

  • Workup: Stir at Room Temp for 12 hours. Wash with 1M HCl (to remove unreacted aniline), then Sat. NaHCO₃. Dry over MgSO₄.

  • Purification: Recrystallize from Ethanol/Water. (Column chromatography is rarely needed due to high crystallinity).

Protocol B: Biological Assay (Seed Germination / Herbicidal Screen)

Rationale: Validates the auxin-mimic potential of the 2,3,6-TBA core.

  • Test Species: Arabidopsis thaliana (Model) or Echinochloa crus-galli (Weed).

  • Preparation: Dissolve derivatives in DMSO (Stock 10 mM). Dilute into MS Agar media to final concentrations (0.1, 1, 10, 100 µM).

  • Planting: Surface sterilize seeds and plate on the agar.

  • Incubation: Grow vertically in a growth chamber (22°C, 16h light) for 7 days.

  • Measurement: Measure Root Length and Rosette Diameter . Compare inhibition % against 2,3,6-TBA (Positive Control) and DMSO (Negative Control).

  • Data Analysis: Calculate IC₅₀ using non-linear regression (GraphPad Prism).

Diagram 2: Synthesis Workflow

Synthesis_Flow Step1 Activation: 2,3,6-TBA + SOCl2 (Reflux, 3h) Step2 Intermediate: 2,3,6-Trichlorobenzoyl Chloride Step1->Step2 Step3 Coupling: + Substituted Aniline (DCM, Et3N, 0°C) Step2->Step3 Step4 Workup: Acid/Base Wash Recrystallization Step3->Step4 Product Final Product: 2,3,6-Trichloro-N-phenylbenzamide Step4->Product

Caption: Step-by-step synthesis pathway for hindered benzamide derivatives.

Critical Analysis & Recommendations

For Drug Discovery (Antimicrobial/Antiviral): The 2,3,6-trichloro scaffold is likely too lipophilic (LogP > 4.5) for oral bioavailability in humans without modification.

  • Recommendation: Introduce polar groups on the N-phenyl ring (e.g., 4-COOH, 3-NH₂) to lower LogP to the optimal 2.0–3.5 range.

  • Lead Candidate: The 3-amino-N-(2,3,6-trichlorobenzoyl)aniline derivative shows promise for further functionalization.

For Agrochemicals: The high stability and lipophilicity are advantageous for foliar absorption and soil persistence.

  • Recommendation: Focus on 4-trifluoromethyl or 3,4-dichloro substitutions on the phenyl ring to maximize potency.

  • Caution: These compounds may have long environmental half-lives due to the steric shielding of the amide bond preventing microbial degradation.

References

  • M. Laajala et al. , "Antiviral Mechanisms of N-Phenyl Benzamides on Coxsackie Virus A9," Pharmaceutics, vol. 15, no. 3, 2023. Link

  • N. E. Nweze et al. , "Activity of N-phenylbenzamide analogs against the neglected disease pathogen, Schistosoma mansoni," Chemical Biology & Drug Design, 2023. Link

  • Inanaga, J. et al. , "A Rapid Esterification by Means of Mixed Anhydride and Its Application to Large-ring Lactonization (Yamaguchi Reagent Context)," Bulletin of the Chemical Society of Japan, 1979. Link

  • PubChem , "2,3,6-Trichloro-N-(1H-1,2,4-triazol-5-yl)benzamide Compound Summary," National Library of Medicine. Link

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Handling 2,3,6-Trichloro-n-phenylbenzamide

This guide provides essential safety and handling protocols for 2,3,6-Trichloro-n-phenylbenzamide (CAS No. 33986-33-3).

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides essential safety and handling protocols for 2,3,6-Trichloro-n-phenylbenzamide (CAS No. 33986-33-3). As specific toxicological data for this compound is limited, this document establishes a risk-mitigation strategy based on its chemical structure as a chlorinated aromatic compound and on established principles of laboratory safety.[1] The procedures outlined here are designed to protect researchers, scientists, and drug development professionals by minimizing exposure through all potential routes.

Foundational Principle: A Precautionary Approach

Given the absence of comprehensive hazard data, 2,3,6-Trichloro-n-phenylbenzamide must be handled as a substance of unknown toxicity. The molecular structure, which includes a chlorinated benzene ring bonded to an amide, suggests potential for skin and eye irritation, as well as toxicity if ingested or inhaled. Safety data from analogous compounds, such as other chlorinated aromatics and N-phenylbenzamides, indicate hazards including serious eye irritation, skin irritation, and harm if swallowed.[2][3][4][5] Therefore, a conservative approach using robust engineering controls and a comprehensive suite of Personal Protective Equipment (PPE) is mandatory.

The Hierarchy of Controls: Beyond PPE

Before any personal protective equipment is considered, the primary methods for exposure control must be implemented. PPE is the last line of defense.[6]

  • Engineering Controls: All handling of 2,3,6-Trichloro-n-phenylbenzamide, including weighing, mixing, and transferring, must be conducted within a certified chemical fume hood.[7][8] The fume hood is the primary barrier to prevent inhalation of dust or vapors.

  • Administrative Controls: Access to areas where this compound is handled should be restricted. All personnel must receive documented training on the specific hazards and handling procedures outlined in this guide and as required by OSHA's Laboratory Standard (29 CFR 1910.1450).[8][9]

Personal Protective Equipment (PPE): A Task-Based Approach

The selection and use of PPE must be based on a thorough hazard assessment for each specific task.[6][10] The following table summarizes the minimum required PPE for common laboratory operations involving 2,3,6-Trichloro-n-phenylbenzamide.

Laboratory Task Hand Protection Eye/Face Protection Body Protection Respiratory Protection
Weighing Solid Compound Double-gloved with nitrile glovesChemical splash goggles (ANSI Z87 compliant)[11]Fully-buttoned lab coatNot required inside a certified fume hood
Preparing Solutions (mL scale) Chemically resistant gloves (e.g., nitrile)Chemical splash goggles (ANSI Z87 compliant)Fully-buttoned lab coatNot required inside a certified fume hood
Large-Scale Operations (>1g or >100mL) Heavy-duty, chemically resistant gloves (e.g., Viton®, butyl rubber)[7]Chemical splash goggles and a full-face shield[7][11]Chemical-resistant apron over a lab coat or dedicated coveralls[7][12]Not required inside a certified fume hood
Spill Cleanup / Emergency Response Heavy-duty, chemically resistant gloves (e.g., Viton®, Silver Shield®)[7][12]Chemical splash goggles and a full-face shieldChemical-resistant coveralls (e.g., Tychem®)[12]Air-purifying respirator (APR) with multi-sorbent cartridges or SCBA for large spills[12][13]
Causality of PPE Selection
  • Eye and Face Protection: Standard safety glasses are insufficient as they do not protect from splashes or airborne dust getting around the lenses. Chemical splash goggles that form a seal around the eyes are mandatory.[11] A face shield must be used in conjunction with goggles during procedures with a higher splash risk to protect the entire face.[7][11]

  • Hand Protection: The choice of glove material is critical. While nitrile gloves provide adequate protection for incidental contact with small quantities, chlorinated aromatic compounds can degrade or permeate common glove materials. For extended contact or handling larger quantities, materials like Viton® or butyl rubber are recommended due to their superior resistance to chlorinated solvents.[7][14] Always consult the glove manufacturer's chemical resistance guide.

  • Body Protection: A standard cotton lab coat protects against minor spills of solid material. However, for procedures involving solutions or larger quantities, a chemical-resistant apron or coverall is necessary to prevent the compound from soaking through to the skin or personal clothing.[7]

  • Respiratory Protection: Under normal operating conditions within a fume hood, respiratory protection is not required. A respirator should only be used in non-routine situations, such as a large spill or equipment failure, by trained personnel.[13] The National Institute for Occupational Safety and Health (NIOSH) provides extensive guidance on respirator selection.[15][16][17][18]

Procedural Plans: Donning, Doffing, and Disposal

Step-by-Step PPE Protocol

Properly putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

Donning Sequence:

  • Put on the lab coat or coveralls.

  • Put on inner gloves (nitrile).

  • Put on chemical splash goggles and, if required, a face shield.

  • Put on outer gloves (chemically resistant), ensuring the cuffs go over the sleeves of the lab coat.

Doffing Sequence (to be performed in a designated area):

  • Remove outer gloves, peeling them off without touching the outside surface with bare skin. Dispose of them immediately in the designated hazardous waste container.

  • Remove the lab coat or coveralls by rolling it outwards, away from the body.

  • Remove the face shield and goggles.

  • Remove inner gloves.

  • Wash hands thoroughly with soap and water.[19]

Disposal Plan

All materials contaminated with 2,3,6-Trichloro-n-phenylbenzamide must be treated as hazardous chemical waste.[7]

  • Solid Waste: All used PPE (gloves, aprons), absorbent pads, and weighing papers must be placed in a clearly labeled, sealed hazardous waste container designated for "Chlorinated Solid Waste."[20]

  • Liquid Waste: Unused solutions or rinseate must be collected in a sealed, compatible, and clearly labeled hazardous waste container designated for "Chlorinated Liquid Waste."

  • Empty Containers: The original chemical container is considered hazardous waste unless it has been triple-rinsed with a suitable solvent. The rinseate must be collected and disposed of as hazardous liquid waste.[20][21]

  • Prohibition: Under no circumstances should this chemical or its waste be poured down the drain.[22][23] This can damage drainage systems and poses a significant threat to the environment.[23]

Visual Workflow: PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

PPE_Selection_Workflow start Start: Handling 2,3,6-Trichloro-n-phenylbenzamide risk_assessment 1. Conduct Risk Assessment (Scale, Physical Form, Task) start->risk_assessment fume_hood 2. Use Certified Chemical Fume Hood? risk_assessment->fume_hood stop STOP! Do Not Proceed fume_hood->stop No task_type 3. Determine Task Type fume_hood->task_type Yes small_scale Small Scale / Incidental Contact (<1g solid, <100mL dilute solution) task_type->small_scale Small Scale large_scale Large Scale / Extended Contact (>1g solid, >100mL solution) task_type->large_scale Large Scale ppe_small Minimum PPE: - Lab Coat - Nitrile Gloves - Splash Goggles small_scale->ppe_small ppe_large Enhanced PPE: - Chem-Resistant Apron/Coverall - Heavy-Duty Gloves (e.g., Viton®) - Goggles + Face Shield large_scale->ppe_large handle_chemical 4. Proceed with Handling ppe_small->handle_chemical ppe_large->handle_chemical disposal 5. Dispose of all materials as Chlorinated Hazardous Waste handle_chemical->disposal end End disposal->end

Caption: PPE selection workflow based on task-specific risk assessment.

References

  • An In-depth Technical Guide to the Safety and Handling of Chlorinated Aromatic Compounds. Benchchem.
  • Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety, Iowa State University.
  • Chlorine Safety. Texas Department of Insurance.
  • A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. PMC.
  • OSHA Lab Safety Equipment: Requirements & Compliance Guide. Cognition.
  • Laboratory Responsibilities for Personal Protective Equipment. Environment, Health and Safety, Cornell University.
  • Safety Data Sheet for 2,4,6-Trichloroanisole. Sigma-Aldrich.
  • Safety Data Sheet for 3-Nitro-N-phenylbenzamide. Fisher Scientific.
  • Chemical Safety in the Workplace. NIOSH, CDC.
  • 29 CFR 1910.1450 — OSHA Laboratory Standard. MasterControl.
  • Section 6C: Protective Equipment. Environmental Health and Safety, Princeton University.
  • Safety Data Sheet for N,N-Diethylbenzamide. TCI Chemicals.
  • Personal Protective Equipment. Environmental Health & Safety Services, University of South Alabama.
  • 2,3,6-Trichloro-N-Phenylbenzamide 33986-33-3 wiki. Guidechem.
  • Personal Protective Equipment: Hands. San Jose State University.
  • Safety Data Sheet for N-Phenylbenzamide. Apollo Scientific.
  • NIOSH Pocket Guide to Chemical Hazards. CDC.
  • Pocket Guide to Chemical Hazards Introduction. NIOSH, CDC.
  • Chemical Waste Guide. Business Waste.
  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
  • Disposal of chemical wastes. RiskAssess.
  • Chemical Hazards and Toxic Substances - Overview. Occupational Safety and Health Administration.
  • How to Dispose of Old Pool Chemicals.
  • Safety Data Sheet for 3-Amino-N-methylbenzamide. TCI Chemicals.
  • Safety Data Sheet for N,N,N',N'-Tetramethyl-p-phenylenediamine dihydrochloride. Sigma-Aldrich.
  • NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. CDC.
  • Laboratory chemical waste disposal guidelines. University of Otago.
  • 2,3,6-Trichlorobenzaldehyde. PubChem, National Center for Biotechnology Information.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.